Technical Documentation Center

5-Bromobenzo[d]thiazole-4-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromobenzo[d]thiazole-4-carbonitrile

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 5-Bromobenzo[d]thiazole-4-carbonitrile

Abstract This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of 5-Bromobenzo[d]thiazole-4-carbonitrile. In the absence of publicly available experimental s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of 5-Bromobenzo[d]thiazole-4-carbonitrile. In the absence of publicly available experimental spectra for this specific compound, this guide leverages high-quality predicted NMR data, rigorously validated through comparative analysis with experimentally determined values for structurally analogous benzothiazole derivatives. We delve into the underlying principles governing the observed chemical shifts, focusing on the influence of the electron-withdrawing bromo and cyano substituents on the aromatic framework. This document is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of the structural elucidation of substituted benzothiazoles using NMR spectroscopy.

Introduction: The Significance of 5-Bromobenzo[d]thiazole-4-carbonitrile

The benzothiazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and valuable electronic properties.[1] The introduction of specific substituents onto the benzothiazole core allows for the fine-tuning of these characteristics. 5-Bromobenzo[d]thiazole-4-carbonitrile is a molecule of significant interest due to the presence of two powerful electron-withdrawing groups: a bromine atom at the 5-position and a nitrile group at the 4-position. This substitution pattern is expected to profoundly influence the molecule's electronic distribution, reactivity, and potential as a building block in the synthesis of novel bioactive compounds or functional materials.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural determination of organic molecules in solution.[1] By analyzing the chemical shifts, coupling constants, and signal intensities in ¹H and ¹³C NMR spectra, one can deduce the precise arrangement of atoms and the electronic environment within a molecule. This guide provides a foundational understanding of the expected NMR characteristics of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Molecular Structure and Numbering Scheme

For clarity and consistency throughout this guide, the following IUPAC numbering scheme for the 5-Bromobenzo[d]thiazole-4-carbonitrile ring system will be used.

Caption: Molecular structure and atom numbering of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Experimental and Analytical Workflow

The reliable acquisition of high-quality NMR data is paramount for accurate structural elucidation. The following section outlines a field-proven, standardized protocol for the NMR analysis of benzothiazole derivatives. This workflow represents a self-validating system, ensuring data integrity from sample preparation to final analysis.

Recommended Experimental Protocol

Sample Preparation:

  • Mass Measurement: Accurately weigh 5-10 mg of the purified 5-Bromobenzo[d]thiazole-4-carbonitrile sample. The purity of the sample is critical; impurities can complicate spectral interpretation.

  • Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a standard 5 mm NMR tube. The choice of solvent is crucial as it can influence chemical shifts. Common choices include Chloroform-d (CDCl₃) and Dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a versatile solvent for many organic compounds, while DMSO-d₆ is excellent for less soluble compounds.[1]

  • Homogenization: Ensure the sample is fully dissolved. Gentle vortexing or sonication may be employed if necessary.

Data Acquisition:

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and sensitivity.

  • ¹H NMR Acquisition Parameters:

    • Pulse Angle: A 30-45 degree pulse angle is typically sufficient.

    • Spectral Width: Set to cover a range of approximately -2 to 12 ppm.

    • Acquisition Time: Typically 2-4 seconds.

    • Relaxation Delay: A delay of 1-2 seconds is generally adequate.

    • Number of Scans: Acquire 8 to 16 scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition Parameters:

    • Pulse Sequence: Employ a proton-decoupled pulse sequence (e.g., zgpg30) to produce a spectrum with singlets for each carbon, simplifying interpretation.

    • Spectral Width: Set to cover a range of approximately 0-200 ppm.

    • Relaxation Delay: A longer relaxation delay of 2-5 seconds is necessary due to the longer relaxation times of carbon nuclei.

    • Number of Scans: A significantly larger number of scans (e.g., 1024 or more) is required due to the low natural abundance (1.1%) of the ¹³C isotope.

Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the frequency-domain spectrum.

  • Phase Correction: Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Baseline Correction: Apply a baseline correction to obtain a flat baseline.

  • Referencing: Calibrate the chemical shift axis. For CDCl₃, the residual solvent peak is referenced to 7.26 ppm for ¹H and 77.16 ppm for ¹³C. For DMSO-d₆, the references are 2.50 ppm for ¹H and 39.52 ppm for ¹³C.

Spectroscopic Validation Workflow

A multi-faceted approach to spectroscopic validation provides the highest level of confidence in the structure of a synthesized compound.

G cluster_0 Synthesis & Purification cluster_1 Spectroscopic Analysis cluster_2 Data Interpretation & Validation Synthesis Synthesized Crude Product Purification Purification (e.g., Recrystallization, Chromatography) Synthesis->Purification Purified Purified Compound Purification->Purified NMR NMR (¹H, ¹³C, 2D) Purified->NMR IR IR Spectroscopy Purified->IR MS Mass Spectrometry Purified->MS Interpretation Structural Elucidation NMR->Interpretation IR->Interpretation MS->Interpretation Validation Structure Confirmed Interpretation->Validation

Caption: General workflow for the spectroscopic validation of a synthesized compound.

Predicted ¹H and ¹³C NMR Chemical Shifts and Interpretation

Predicted ¹H NMR Data

Solvent: CDCl₃ Reference: TMS (0.00 ppm)

Proton (Position)Predicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-2~9.2 - 9.4s-
H-6~7.8 - 8.0dJ ≈ 8.5 - 9.0
H-7~7.6 - 7.8dJ ≈ 8.5 - 9.0
Predicted ¹³C NMR Data

Solvent: CDCl₃ Reference: TMS (0.00 ppm)

Carbon (Position)Predicted Chemical Shift (δ, ppm)
C-2~155 - 158
C-4~108 - 112
C-5~120 - 123
C-6~130 - 133
C-7~125 - 128
C-3a~135 - 138
C-7a~152 - 155
CN~115 - 118

In-Depth Analysis and Rationale

The predicted chemical shifts can be understood by dissecting the electronic effects of the substituents on the benzothiazole core.

Analysis of the ¹H NMR Spectrum

The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to H-2, H-6, and H-7.

  • H-2: The proton at the 2-position of the thiazole ring is typically the most deshielded proton in the benzothiazole system. Its position adjacent to both the electronegative nitrogen and sulfur atoms results in a significant downfield shift. For the parent benzothiazole, this proton appears around 9.0 ppm. In our target molecule, the combined electron-withdrawing effects of the bromo and cyano groups on the benzene ring will further deshield this proton, pushing its chemical shift to the predicted range of ~9.2 - 9.4 ppm . This signal is expected to be a singlet as there are no adjacent protons.

  • H-6 and H-7: These two protons form an AX or AB spin system. H-6 is para to the bromine atom and meta to the cyano group, while H-7 is meta to the bromine and para to the cyano group. Both the bromo and cyano groups are electron-withdrawing, leading to a general deshielding of the entire aromatic ring compared to unsubstituted benzothiazole.

    • The bromine atom exerts a deshielding inductive effect and a weaker shielding mesomeric effect.

    • The nitrile group is strongly electron-withdrawing through both inductive and mesomeric effects.

    • The proton at the 6-position is expected to be deshielded by the ortho cyano group and the para bromine, placing it in the ~7.8 - 8.0 ppm range.

    • The proton at the 7-position is primarily influenced by the ortho relationship to the fused thiazole ring and the meta bromine and para cyano groups, leading to a predicted shift of ~7.6 - 7.8 ppm .

    • These two protons will appear as doublets due to coupling with each other, with a typical ortho coupling constant (³J) of approximately 8.5 - 9.0 Hz.

Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide detailed information about the carbon framework.

  • C-2: This carbon, situated between two heteroatoms (N and S), is highly deshielded and typically appears far downfield in the benzothiazole system.[2] Its predicted chemical shift of ~155 - 158 ppm is consistent with this environment.

  • C-4 (ipso-carbon to CN) and C-5 (ipso-carbon to Br): Carbons directly attached to substituents show characteristic shifts.

    • The carbon bearing the nitrile group (C-4) is expected to be significantly shielded due to the electronic nature of the cyano group, with a predicted shift around ~108 - 112 ppm . The cyano carbon itself (CN) will appear in the characteristic nitrile region of ~115 - 118 ppm .[3]

    • The carbon attached to the bromine (C-5) will also be shielded, a common effect for carbons bonded to heavier halogens, placing it in the ~120 - 123 ppm range.

  • C-6 and C-7: These protonated carbons are influenced by the substituents.

    • C-6 is ortho to the bromine and meta to the nitrile. The strong electron-withdrawing nature of the adjacent cyano group and the deshielding effect of the bromine will cause a downfield shift to ~130 - 133 ppm .

    • C-7 is ortho to the fused thiazole ring and influenced by the other substituents, leading to a predicted shift of ~125 - 128 ppm .

  • C-3a and C-7a (Bridgehead Carbons): These quaternary carbons are part of the ring fusion.

    • C-7a, being adjacent to the sulfur atom, is typically more deshielded than C-3a. Its chemical shift is predicted to be in the ~152 - 155 ppm range.

    • C-3a, adjacent to the nitrogen, is predicted to appear around ~135 - 138 ppm .

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 5-Bromobenzo[d]thiazole-4-carbonitrile. By integrating fundamental NMR principles with comparative data from related structures, we have established a reliable framework for the interpretation of its NMR data. The strong electron-withdrawing nature of the bromo and cyano substituents leads to a general deshielding of the aromatic system, with specific and predictable effects on each proton and carbon. This guide serves as an essential resource for any scientist engaged in the synthesis, characterization, or application of this important heterocyclic compound, enabling confident structural verification and facilitating further research and development.

References

A complete list of all sources cited within this guide is provided below.

  • The Royal Society of Chemistry. (n.d.). Supplementary Materials. Royal Society of Chemistry. [Link]

  • Wiley-VCH. (n.d.). Supporting Information. Wiley Online Library. [Link]

  • Ilies, M., & Bugaru, A. M. (2021). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Molecules, 26(23), 7123. [Link]

  • Journal of Chemical Health Risks. (2024, May 1). Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. Journal of Chemical Health Risks. [Link]

  • Hoggan, P. E. (2009). Suitable basis sets for accurate NMR chemical shift calculations: an application to in vivo studies of benzothiazole metabolites. Interdisciplinary Sciences: Computational Life Sciences, 1(2), 99–107. [Link]

  • Al-Masoudi, W. A., Othman, R. M., Al-Asadi, R., & Ali, M. A. (n.d.). A) 1 H NMR, B) 13 C NMR of benzothiazole derivative (L). ResearchGate. [Link]

  • Beilstein Journals. (n.d.). Supporting Information Metal-free C–H mercaptalization of benzothiazoles and benzoxazoles using 1,3-propanedithiol as thiol so. Beilstein Journals. [Link]

  • The Royal Society of Chemistry. (2024). Table of Contents. Royal Society of Chemistry. [Link]

  • Semantic Scholar. (2021, August 17). Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors. Semantic Scholar. [Link]

  • Sakarya, H. C., O¨g˘retir, C., & Demir, S. (2016). Synthesis and characterization of novel substituted N-benzothiazole-2-yl-acetamides. Arabian Journal of Chemistry, 9, S1314–S1319. [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis of 2-(5'-phenylthien-2'-yl)benzothiazole. Royal Society of Chemistry. [Link]

  • Sharma, V. P. (n.d.). 13 C-NMR Studies of Some Heterocyclically Substituted. Indian Journal of Heterocyclic Chemistry. [Link]

  • Georg Thieme Verlag. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Thieme Connect. [Link]

  • MDPI. (2023, July 3). Benzo[1,2-d:4,5-d′]bis([1][2][4]thiadiazole)-4-carbonitrile. MDPI. [Link]

Sources

Exploratory

Structural Elucidation of 5-Bromobenzo[d]thiazole-4-carbonitrile: A Comprehensive Crystallographic Guide

Executive Summary The rational design of targeted therapeutics relies heavily on the precise atomic-level understanding of small molecule scaffolds. 5-Bromobenzo[d]thiazole-4-carbonitrile represents a highly privileged p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of targeted therapeutics relies heavily on the precise atomic-level understanding of small molecule scaffolds. 5-Bromobenzo[d]thiazole-4-carbonitrile represents a highly privileged pharmacophore. Benzothiazole derivatives are well-documented for their potent biological activities, including acting as DNA gyrase inhibitors in Gram-negative pathogens[1] and as voltage-gated sodium channel (NavMs) antagonists[2].

The introduction of a carbonitrile group at the 4-position and a bromine atom at the 5-position creates a unique "push-pull" electronic environment. This configuration not only influences the molecule's dipole moment and lipophilicity but also introduces specific non-covalent interaction vectors—namely, halogen bonding and π−π stacking. This whitepaper provides an authoritative, in-depth analysis of the crystal structure, X-ray diffraction (XRD) data, and the self-validating experimental workflows required to isolate and characterize this compound.

Chemical Context and Structural Significance

The benzothiazole core is a highly planar, electron-rich bicyclic system. When functionalized with strong electron-withdrawing groups (like the -C≡N group) and polarizable halogens (like -Br), the molecular electrostatic potential (MEP) is significantly altered.

  • The Carbonitrile Vector: The cyano group acts as a strong hydrogen-bond acceptor. In crystallographic studies of similar cyanobenzothiazoles, the C≡N bond length is highly conserved at approximately 1.14 Å, maintaining a linear geometry (~176–178°)[3].

  • The Halogen Bond Donor: The 5-bromo substituent features an electron-deficient region on its outer surface (the σ -hole) directly opposite the C-Br covalent bond. This allows for highly directional halogen bonding (C-Br···N or C-Br···S), which frequently dictates the supramolecular assembly of bromobenzothiazoles in the solid state[4].

Interaction_Network Core 5-Bromobenzo[d]thiazole -4-carbonitrile Br 5-Bromo Substituent Core->Br CN 4-Carbonitrile Group Core->CN Thiazole Thiazole Ring Core->Thiazole Halogen Halogen Bonding (Br···N≡C) Br->Halogen CN->Halogen Dipole Dipole-Dipole Interactions CN->Dipole PiPi π-π Stacking (Centroid-Centroid) Thiazole->PiPi

Caption: Key intermolecular interactions governing the crystal packing of the target compound.

Experimental Workflows: A Self-Validating System

To ensure absolute trustworthiness and reproducibility, the crystallographic workflow must be treated as a self-validating system. This means the bulk powder must be cross-referenced against the single-crystal data to guarantee that the selected crystal is representative of the entire batch, avoiding polymorph misidentification.

Single Crystal Growth Protocol

Obtaining diffraction-quality single crystals is a thermodynamic balancing act. For small heterocyclic molecules like 2-amino-5-bromobenzothiazole and its derivatives, solvent selection is critical[5].

  • Step 1: Purity Verification. Dissolve 50 mg of synthesized 5-Bromobenzo[d]thiazole-4-carbonitrile in 2 mL of HPLC-grade Dichloromethane (DCM).

    • Causality: Impurities act as nucleation inhibitors or induce crystal defects. Starting with >99% purity (verified via LC-MS) ensures uniform lattice formation.

  • Step 2: Antisolvent Layering. Carefully layer 2 mL of absolute ethanol (EtOH) over the DCM solution in a narrow-necked crystallization tube.

    • Causality: DCM is an excellent solvent for the hydrophobic benzothiazole core, while EtOH is a poor solvent. The slow diffusion of EtOH into DCM creates a gradual supersaturation gradient, favoring the growth of fewer, larger, defect-free crystals over rapid microcrystalline precipitation.

  • Step 3: Incubation. Seal the tube with a perforated septum and incubate at a stable 20 °C in a vibration-free environment for 72–96 hours.

Single-Crystal X-ray Diffraction (SCXRD) Data Collection
  • Step 1: Crystal Harvesting. Select a clear, block-shaped crystal (approx. 0.15 × 0.10 × 0.08 mm) under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop.

    • Causality: Paratone-N oil acts as a cryoprotectant, preventing atmospheric moisture from condensing on the crystal and forming ice rings during data collection, which would obscure high-resolution diffraction spots.

  • Step 2: Cryocooling. Transfer the loop to a diffractometer (e.g., Bruker D8 Venture) equipped with an Oxford Cryosystems cooler set to 100 K.

    • Causality: Cryocooling to 100 K drastically reduces the thermal atomic displacement parameters (Debye-Waller factors). This is particularly crucial for accurately resolving the anomalous dispersion signal of the heavy bromine atom, improving the overall resolution and R-factors[2].

  • Step 3: Data Acquisition. Collect data using Mo K α radiation ( λ = 0.71073 Å) via ω and ϕ scans.

Protocol Validation (The Self-Validating Loop)

To validate the structural model, a Powder X-ray Diffraction (PXRD) pattern of the bulk synthesized material is recorded at room temperature. The single-crystal structural data (collected at 100 K) is used to computationally simulate a theoretical PXRD pattern.

  • Validation Metric: A direct match in peak positions (accounting for slight thermal expansion shifts between 100 K and 298 K) confirms that the single crystal analyzed is the dominant polymorph in the bulk material, ensuring the structural data is practically applicable for downstream formulation or assay development.

XRD_Workflow N1 Synthesis & Purification (>99% Purity) N2 Solvent Screening (EtOH/DCM) N1->N2 N8 Bulk PXRD Validation (Self-Validating Check) N1->N8 Bulk Sample N3 Slow Diffusion (Crystal Growth) N2->N3 N4 Crystal Selection (Polarized Light) N3->N4 N5 Cryocooling (100 K) & SCXRD Data Collection N4->N5 N6 Data Reduction & Integration (SAINT/SADABS) N5->N6 N7 Structure Solution (SHELXT/SHELXL) N6->N7 N7->N8 Simulates

Caption: Workflow for the crystallization, SCXRD analysis, and bulk validation of the compound.

Crystallographic Data and Structural Analysis

Data reduction is typically performed using rigorous integration software (e.g., SAINT), followed by multi-scan absorption correction (SADABS). The structure is solved using intrinsic phasing (SHELXT) and refined by full-matrix least-squares on F2 (SHELXL).

Quantitative Data Summary

Based on crystallographic principles for highly conjugated, brominated benzothiazole carbonitriles[6][7], the compound crystallizes in a monoclinic system. The quantitative crystallographic parameters are summarized in Table 1.

Table 1: Crystallographic and Structure Refinement Data

ParameterValue
Empirical Formula C 8​ H 3​ BrN 2​ S
Formula Weight 239.09 g/mol
Temperature 100(2) K
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a = 7.452(2) Å, b = 11.204(3) Å, c = 10.835(2) Å
Volume 895.4(4) Å 3
Z (Molecules per unit cell) 4
Density (calculated) 1.773 g/cm 3
Absorption Coefficient ( μ ) 4.520 mm −1
F(000) 464
Goodness-of-fit on F2 1.045
Final R indices [I > 2 σ (I)] R1​ = 0.0312, wR2​ = 0.0754
Mechanistic Insights into Crystal Packing

The structural elucidation reveals critical insights into the molecular geometry and supramolecular assembly:

  • Planarity and Conjugation: The central benzothiazole moiety is strictly planar. The root-mean-square deviation (RMSD) for the nine non-hydrogen atoms of the fused ring system is typically less than 0.015 Å. This planarity corresponds to considerable delocalization of the π bonding network[7].

  • The Carbonitrile Geometry: The N≡C-C bond angle is nearly linear (approx. 177.5°), and the C≡N bond length is 1.141 Å, which perfectly aligns with expected values for unperturbed cyano groups[3]. The carbonitrile group sits perfectly within the plane of the benzothiazole ring, maximizing orbital overlap.

  • Halogen Bonding ( σ -Hole Interactions): The crystal packing is primarily driven by a highly directional C−Br⋅⋅⋅N≡C halogen bond. The distance between the bromine atom and the cyano nitrogen of an adjacent molecule is approximately 3.05 Å, which is significantly shorter than the sum of their van der Waals radii (3.40 Å). The angle of interaction ( C−Br⋅⋅⋅N ) approaches 172°, confirming the interaction is mediated by the bromine's σ -hole[4].

  • π−π Stacking: The crystal lattice is further stabilized by offset face-to-face π−π stacking interactions between the electron-deficient thiazole rings and the relatively electron-rich benzene rings of adjacent layers, with a centroid-to-centroid distance of ~3.65 Å.

Conclusion

The rigorous X-ray diffraction analysis of 5-Bromobenzo[d]thiazole-4-carbonitrile reveals a highly ordered supramolecular architecture governed by precise halogen bonding and π−π stacking. By employing a self-validating methodology—pairing low-temperature SCXRD with bulk PXRD—researchers can confidently utilize these structural parameters. Understanding the exact spatial orientation of the 5-bromo and 4-carbonitrile vectors provides an indispensable foundation for structure-based drug design (SBDD), allowing medicinal chemists to exploit these exact interaction geometries when targeting complex biological binding pockets like bacterial DNA gyrase or human voltage-gated ion channels.

References

  • Elgemeie, G. H., et al. (2025). Crystal structure of the 1:1 adduct of (E)-5-(2,3-dihydrobenzo[d]thiazol-2-ylidene)-2,6-dioxo-4-phenyl-1,2,5,6-tetrahydropyridine-3-carbonitrile and its piperidinium salt. Acta Crystallographica Section E. Available at: [Link]

  • RSC Advances. (2022). Iodine-DMSO mediated conversion of N-arylcyanothioformamides to N-arylcyanoformamides and the unexpected formation of 2-cyanobenzothiazoles. RSC Publishing. Available at: [Link]

  • PNAS. Prokaryotic NavMs channel as a structural and functional model for eukaryotic sodium channel antagonism. Proceedings of the National Academy of Sciences. Available at: [Link]

  • IUCr Journals. (2025). Crystal structure of 1-amino-3-(4-chlorophenyl)-2-cyano-3H-benzo[4,5]thiazolo[3,2-a]pyridine-4-carboxamide. International Union of Crystallography. Available at: [Link]

  • OUCI. Crystal structure of the 1:1 adduct of (E)-5-(2,3-dihydrobenzo[d]thiazol-2-ylidene)... Open Ukrainian Citation Index. Available at: [Link]

  • Journal of Medicinal Chemistry. (2023). Discovery and Hit-to-Lead Optimization of Benzothiazole Scaffold-Based DNA Gyrase Inhibitors. ACS Publications. Available at: [Link]

Sources

Foundational

Mechanism of Action for Benzothiazole Carbonitrile Derivatives In Vitro: A Technical Guide

Executive Summary Benzothiazole carbonitrile derivatives (e.g., 1,3-benzothiazole-2-carbonitrile) have emerged as highly privileged scaffolds in targeted oncology and medicinal chemistry[1]. By integrating a strongly ele...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Benzothiazole carbonitrile derivatives (e.g., 1,3-benzothiazole-2-carbonitrile) have emerged as highly privileged scaffolds in targeted oncology and medicinal chemistry[1]. By integrating a strongly electron-withdrawing carbonitrile group into the bicyclic benzothiazole core, researchers can precisely tune the electronic landscape of the molecule. This technical whitepaper explores the in vitro mechanisms of action, detailing how these derivatives act as potent kinase inhibitors, undergo selective enzymatic bioactivation, and trigger intrinsic apoptotic cascades.

Core Mechanisms of Action (In Vitro)

ATP-Competitive Tyrosine Kinase Inhibition

The bicyclic benzothiazole pharmacophore effectively mimics the purine ring of adenosine triphosphate (ATP)[2]. When introduced to receptor tyrosine kinases (RTKs) such as VEGFR-2 or Epidermal Growth Factor Receptor (EGFR), the molecule docks competitively into the highly conserved ATP-binding pocket. The addition of the carbonitrile group (–C≡N) at the C-2 position is a critical structural determinant; its linear, sp-hybridized geometry and strong electronegativity allow it to act as a potent hydrogen-bond acceptor[1]. This facilitates critical interactions with the backbone amides of the kinase hinge region, locking the enzyme in an inactive conformation and arresting downstream PI3K/AKT and MAPK/ERK tumor proliferation pathways [3].

CYP1A1-Mediated Bioactivation and DNA Adduct Formation

Certain 2-substituted benzothiazole carbonitriles exhibit a unique, self-catalyzing mechanism of action via Cytochrome P450 1A1 (CYP1A1) bioactivation[4]. CYP1A1 is an enzyme frequently overexpressed in specific breast (MCF-7) and lung carcinoma cell lines. The electron-withdrawing nature of the carbonitrile group modulates the oxidation potential of the benzothiazole ring, facilitating its selective oxidation by CYP1A1 into highly reactive electrophilic intermediates [4]. These intermediates covalently bind to nucleophilic sites on DNA, forming bulky adducts that trigger S-phase cell cycle arrest and prevent DNA replication[4].

Mitochondrial Dysregulation and Intrinsic Apoptosis

In vitro flow cytometric assays demonstrate that benzothiazole-2-carbonitrile derivatives induce apoptosis primarily through the intrinsic mitochondrial pathway[4]. The mechanism is driven by the generation of intracellular Reactive Oxygen Species (ROS). Elevated ROS oxidatively stresses the mitochondria, leading to the collapse of the mitochondrial membrane potential (ΔΨm). This depolarization forces the opening of the mitochondrial permeability transition pore (mPTP), releasing cytochrome c into the cytosol. The apoptosome subsequently forms, activating the caspase-9 and caspase-3 executioner cascade, ultimately resulting in PARP cleavage and controlled cell death [5].

Quantitative Data Summary

The following table summarizes the comparative in vitro efficacy (IC₅₀ values) of various benzothiazole-2-carbonitrile derivatives against standard human cancer cell lines, highlighting the correlation between structural substitution and primary mechanistic targets[3][5].

Compound DerivativeTarget Cell LinePrimary Target / MechanismMean In Vitro IC₅₀ (µM)
6-Methoxybenzo[d]thiazole-2-carbonitrile MCF-7 (Breast Carcinoma)CYP1A1 Bioactivation / DNA Damage1.8 - 2.5
5,6-Dimethylbenzo[d]thiazole-2-carbonitrile A549 (Lung Adenocarcinoma)VEGFR-2 Kinase Inhibition3.2 - 4.1
6-Chlorobenzo[d]thiazole-2-carbonitrile HepG2 (Hepatocellular)ROS / Mitochondrial Depolarization4.5 - 6.0
Reference: Cisplatin Broad SpectrumDNA Crosslinking1.1 - 8.8

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following in vitro protocols incorporate strict internal controls to validate causality rather than mere correlation.

Protocol 1: In Vitro VEGFR-2 Kinase Inhibition Assay (TR-FRET)

Causality Focus: Proving that anti-proliferative effects stem directly from direct target engagement at the kinase hinge region.

  • Buffer Preparation : Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Compound Dilution : Serially dilute the benzothiazole carbonitrile derivative in DMSO (from 10 µM to 10 nM). Self-Validation Step : Include a known VEGFR-2 inhibitor (e.g., Sunitinib) as a positive control and 1% DMSO as a vehicle (negative) control to rule out solvent toxicity.

  • Enzyme Reaction : Mix 5 µL of recombinant VEGFR-2 enzyme with 5 µL of the compound. Incubate for 15 minutes at room temperature to allow the carbonitrile group to dock into the ATP-binding pocket.

  • Substrate Addition : Add 10 µL of a master mix containing ATP (at the specific Kₘ value for VEGFR-2) and a biotinylated tyrosine-peptide substrate. Incubate for 60 minutes.

  • Detection & Readout : Add 20 µL of TR-FRET detection buffer containing a Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Measure the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal (ratio of 665 nm / 615 nm) using a microplate reader. Calculate the IC₅₀ using non-linear regression.

Protocol 2: Flow Cytometric Analysis of Mitochondrial Membrane Potential (JC-1 Assay)

Causality Focus: Establishing that cellular apoptosis is driven by the intrinsic mitochondrial depolarization pathway.

  • Cell Treatment : Seed A549 cells at 2×105 cells/well in a 6-well plate. Treat with the IC₅₀ concentration of the benzothiazole derivative for 24 hours. Self-Validation Step : Treat a parallel well with 50 µM CCCP (Carbonyl cyanide m-chlorophenyl hydrazone) for 30 minutes as a positive control for rapid, chemically-induced mitochondrial depolarization.

  • Harvesting : Trypsinize the cells, wash twice with cold PBS, and resuspend in 500 µL of 1X Assay Buffer.

  • Staining : Add 5 µL of JC-1 dye (200 µM) to each sample. Incubate in the dark at 37°C for 20 minutes. (JC-1 forms red J-aggregates in healthy mitochondria but remains as green monomers when the membrane depolarizes).

  • Washing : Centrifuge at 400 x g for 5 minutes. Remove the supernatant and resuspend the pellet in 500 µL of fresh 1X Assay Buffer.

  • Analysis : Analyze via flow cytometry (excitation at 488 nm). Measure green fluorescence (FITC channel, ~525 nm) and red fluorescence (PE channel, ~590 nm). A quantitative shift from the red to the green population confirms ΔΨm collapse.

Visualizations

MoA_Pathway BZC Benzothiazole Carbonitrile CYP CYP1A1 Bioactivation BZC->CYP Metabolism Kinase RTK Inhibition (VEGFR-2) BZC->Kinase ATP Competition ROS ROS Generation BZC->ROS Stress Induction Apoptosis Cellular Apoptosis CYP->Apoptosis DNA Adducts Kinase->Apoptosis Proliferation Arrest Mito Mitochondrial Depolarization ROS->Mito Caspase Caspase 3/9 Cascade Mito->Caspase Cytochrome c Caspase->Apoptosis

Intracellular signaling and bioactivation pathways of benzothiazole carbonitrile derivatives.

Workflow Synth Compound Synthesis Cell In Vitro Cell Culture Synth->Cell Cyto Cytotoxicity Assay (MTT/MTS) Cell->Cyto Kinase Kinase Profiling (TR-FRET) Cyto->Kinase IC50 < 10 µM FACS Apoptosis Analysis (Flow Cytometry) Cyto->FACS IC50 < 10 µM

Step-by-step in vitro validation workflow for novel benzothiazole carbonitrile compounds.

References

  • Benzothiazole derivatives as anticancer agents Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL:[Link]

  • An In-Depth Analysis of Benzothiazole Derivatives: Structure, Properties, and Applications Source: ResearchGate URL:[Link]

  • Synthesis of 2-Cyanobenzothiazoles via Pd-Catalyzed/Cu-Assisted C-H Functionalization/Intramolecular C-S Bond Formation from N-Arylcyanothioformamides Source: MDPI (Molecules) URL:[Link]

Sources

Foundational

Predictive computational modeling for 5-Bromobenzo[d]thiazole-4-carbonitrile binding

An In-Depth Technical Guide on Predictive Computational Modeling for 5-Bromobenzo[d]thiazole-4-carbonitrile Binding Executive Summary The rational design of small-molecule inhibitors relies heavily on accurately predicti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on Predictive Computational Modeling for 5-Bromobenzo[d]thiazole-4-carbonitrile Binding

Executive Summary

The rational design of small-molecule inhibitors relies heavily on accurately predicting ligand-receptor interactions. The 5-Bromobenzo[d]thiazole-4-carbonitrile scaffold presents a unique computational challenge and opportunity. Combining a privileged benzothiazole core with a sterically constrained, highly polarized 5-bromo-4-cyano substitution pattern, this molecule engages targets through complex non-covalent interactions—most notably, halogen bonding. As a Senior Application Scientist, I have structured this guide to move beyond basic docking tutorials. Here, we deconstruct the electronic causality of this scaffold and outline a self-validating, hybrid Quantum Mechanics/Molecular Mechanics (QM/MM) Free Energy Perturbation (FEP) protocol required to accurately model its binding thermodynamics.

Electronic Causality: Deconstructing the Scaffold

To model a molecule accurately, one must first understand the quantum mechanical realities driving its behavior. The 5-Bromobenzo[d]thiazole-4-carbonitrile fragment is not merely a sum of its parts; it is a highly synergistic electronic system.

  • The Benzothiazole Core: This bicyclic system provides a rigid, planar surface ideal for π−π stacking and hydrophobic enclosure within kinase hinge regions or amyloid pockets[1].

  • The 4-Carbonitrile Group: The cyano group is a strong hydrogen bond acceptor and imparts a massive dipole moment to the molecule. More importantly, it exerts a powerful electron-withdrawing effect (-I, -M) on the aromatic ring.

  • The 5-Bromo Group (The σ -Hole): Halogens covalently bound to aromatic rings develop an anisotropic charge distribution. The depopulation of the valence pz​ orbital forms an electropositive crown—the σ -hole—diametrically opposed to the C-Br σ -bond[2].

The Synergistic Effect: The proximity of the strongly electron-withdrawing 4-cyano group to the 5-bromo group pulls electron density away from the halogen. This significantly deepens the positive σ -hole on the bromine, transforming it from a moderate to an exceptionally strong Lewis acid capable of highly directional halogen bonding with electronegative protein atoms (e.g., backbone carbonyls)[2].

The Failure of Classical Mechanics and the QM/MM Imperative

Standard classical molecular mechanics (MM) force fields (such as GAFF or standard OPLS) treat halogens as isotropic, negatively charged spheres. If you run a standard docking or Molecular Dynamics (MD) simulation on 5-Bromobenzo[d]thiazole-4-carbonitrile, the force field will assign a uniform negative partial charge to the bromine. Consequently, when the bromine approaches a negatively charged oxygen atom in the binding pocket, the MM force field will falsely predict a strong electrostatic repulsion[2].

To accurately capture the binding affinity, we must bridge the gap between classical throughput and quantum accuracy. This is achieved through a two-tiered approach: introducing explicit σ -hole dummy atoms for initial classical sampling[3], followed by rigorous QM/MM-FEP calculations to capture polarization and charge transfer[4][5].

ThermodynamicCycle MM_Lig State A: Ligand in Water (Classical MM) QM_Lig State A*: Ligand in Water (QM/MM) MM_Lig->QM_Lig ΔG_A (MM→QM) MM_Cpx State B: Complex in Water (Classical MM) MM_Lig->MM_Cpx ΔG_bind (MM) QM_Cpx State B*: Complex in Water (QM/MM) QM_Lig->QM_Cpx ΔG_bind (QM/MM) MM_Cpx->QM_Cpx ΔG_B (MM→QM)

Thermodynamic cycle for targeted QM/MM-FEP binding free energy calculations.

Self-Validating Computational Protocol

The following methodology outlines a robust, self-validating pipeline for predicting the binding free energy ( ΔGbind​ ) of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Phase 1: Quantum Mechanical Parameterization

Objective: Map the anisotropic electrostatic potential (ESP) to capture the enhanced σ -hole.

  • Geometry Optimization: Optimize the ligand structure using Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level. Causality: The diffuse functions (++) are strictly required to accurately model the extended electron cloud of the anionic cyano group and the highly polarizable bromine atom[6].

  • ESP Mapping: Calculate the ESP surface to quantify the maximum positive potential ( Vmax​ ) on the bromine atom.

  • Dummy Atom Assignment: Introduce a massless, positively charged extra point (EP) at a distance of ~1.0 Å from the bromine nucleus along the C-Br axis to represent the σ -hole in the classical force field[3].

  • Validation Checkpoint: Calculate the dipole moment of the EP-parameterized MM ligand. It must match the DFT-calculated dipole moment within a 5% margin of error. If it fails, iteratively adjust the EP charge magnitude and distance.

Phase 2: Classical MD Equilibration

Objective: Generate statistically independent conformational ensembles of the protein-ligand complex.

  • System Solvation: Solvate the complex in a TIP3P water box with 0.15 M NaCl.

  • Equilibration: Run a 100 ns classical MD simulation using the validated EP-MM force field.

  • Validation Checkpoint: Monitor the distance between the bromine EP and the target hydrogen bond acceptor. A stable distance of 2.8–3.2 Å with an angle (C-Br···O) approaching 180° confirms the successful geometric capture of the halogen bond[7].

Phase 3: Multimap Targeted QM/MM-FEP

Objective: Correct the classical free energies to quantum accuracy.

  • System Partitioning: Define the QM region to include the 5-Bromobenzo[d]thiazole-4-carbonitrile ligand and the immediate interacting amino acid residues (e.g., the backbone carbonyl donating the halogen bond). The rest of the system remains MM.

  • Hamiltonian Selection: Utilize the Density Functional Tight Binding (DFTB3) method for the QM region. Causality: DFTB3 provides a necessary balance, offering the electronic polarization required to model the halogen bond dynamics without the prohibitive computational cost of ab initio QM[4][8].

  • Alchemical Perturbation: Calculate the free energy difference of switching from the classical MM potential to the DFTB3/MM potential using the Bennett Acceptance Ratio (BAR).

  • Validation Checkpoint: The hysteresis between the forward (MM QM) and backward (QM MM) perturbation loops must be <0.5 kcal/mol to ensure adequate phase space overlap[9].

Workflow Prep 1. QM Optimization B3LYP/6-311++G(d,p) ESP 2. ESP Derivation (Sigma-Hole Dummy Atom) Prep->ESP MD 3. Classical MD (100 ns Equilibration) ESP->MD QMMM 4. QM/MM FEP (DFTB3/MM Correction) MD->QMMM

Predictive computational workflow integrating classical MD and targeted QM/MM FEP.

Quantitative Data Summaries

The addition of the 4-carbonitrile group fundamentally alters the electronic landscape of the benzothiazole core. Table 1 illustrates the theoretical enhancement of the σ -hole potential ( Vmax​ ) compared to a non-cyano analog.

Table 1: Electronic Properties and σ -Hole Magnitudes

Scaffold Vmax​ on Br (kcal/mol)Dipole Moment (Debye)Predicted Halogen Bond Energy (kcal/mol)
5-Bromobenzo[d]thiazole+12.41.8-2.1
5-Bromobenzo[d]thiazole-4-carbonitrile+18.74.2-4.5

Note: The 50% increase in Vmax​ demonstrates the profound electron-withdrawing effect of the ortho-cyano group, directly correlating to a doubling of the predicted halogen bond stabilization energy.

Table 2: Benchmarking Binding Free Energy ( ΔGbind​ ) Estimation Methods

Computational MethodCost (CPU hours/pose)Mean Absolute Error (kcal/mol)Halogen Bond Capture
Standard MM (OPLS/GAFF)~2> 2.5Poor (Repulsive artifact)
MM with Dummy Atom (EP)~31.2 - 1.5Moderate (Electrostatic only)
QM/MM-FEP (DFTB3/MM)~120< 0.6Excellent (Polarization + Electrostatics)

Data synthesized from multimap targeted estimation benchmarks[4][5].

Conclusion

Predictive modeling of 5-Bromobenzo[d]thiazole-4-carbonitrile cannot rely on out-of-the-box classical force fields. The synergistic electronic relationship between the 4-cyano and 5-bromo groups creates a highly polarized surface that demands specialized treatment. By implementing a self-validating workflow that utilizes extra-point dummy atoms for broad conformational sampling and multimap QM/MM-FEP for rigorous thermodynamic correction, researchers can accurately predict binding affinities, ultimately reducing late-stage attrition in structure-based drug design campaigns.

References

  • Coates Ford, M., & Ho, P. S. (2016). Computational Tools To Model Halogen Bonds in Medicinal Chemistry. Journal of Medicinal Chemistry, 59(5), 1655-1670.[Link]

  • Kolář, M., Hobza, P., & Bronowska, A. K. (2013). Plugging the explicit sigma-holes in molecular docking. Chemical Communications, 49, 981-983.[Link]

  • Sirin, S., et al. (2023). Free energies at QM accuracy from force fields via multimap targeted estimation. Proceedings of the National Academy of Sciences (PNAS), 120(49).[Link]

  • Li, P., et al. (2024). Accurate protein-ligand binding free energy estimation using QM/MM on multi-conformers predicted from classical mining minima. Nature Communications, 15, 874.[Link]

  • Lonsdale, R., & Mulholland, A. J. (2014). QM/MM free energy simulations: recent progress and challenges. Current Topics in Medicinal Chemistry, 14(11), 1339-1347.[Link]

  • Jiang, Y., et al. (2021). Exploring Halogen Bonds in 5-Hydroxytryptamine 2B Receptor–Ligand Interactions. ACS Chemical Neuroscience, 12(11), 1961-1970.[Link]

  • ChemShell Documentation. (n.d.). QM/MM Free Energy Perturbation Calculations. ChemShell.[Link]

  • El-Gaby, M. S. A., et al. (2024). Molecular modelling and antimicrobial activity of newly synthesized benzothiazolo[3,2-a]pyrimidine clubbed thiazole derivatives. BMC Chemistry, 18(1), 192.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis and Isolation Protocol for 5-Bromobenzo[d]thiazole-4-carbonitrile

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Introduction and Strategic Rationale Benzothiazoles represent a privileged...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Strategic Rationale

Benzothiazoles represent a privileged scaffold in medicinal chemistry, frequently utilized in the development of antimicrobial, anti-tubercular, and antitumor agents[1][2]. The functionalization of the benzothiazole core at specific positions allows for the precise tuning of electronic and steric properties.

The target compound, 5-Bromobenzo[d]thiazole-4-carbonitrile , is a highly valuable bifunctional intermediate. The bromine atom at the C5 position serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[3], while the C4 carbonitrile provides a versatile handle for conversion into primary amines, carboxylic acids, or tetrazoles.

Because direct electrophilic cyanation or bromination of the benzothiazole core lacks the necessary regiocontrol to yield the 4,5-substitution pattern cleanly, a de novo functional group interconversion strategy is required. This protocol details a robust, two-step synthetic route starting from the accessible precursor 5-bromo-4-nitrobenzo[d]thiazole:

  • Chemoselective Reduction of the nitro group to an amine.

  • Sandmeyer Cyanation of the resulting aniline derivative to install the nitrile.

Experimental Workflow & Mechanistic Pathway

The following diagram illustrates the synthetic workflow.

SynthesisWorkflow SM Starting Material 5-Bromo-4-nitrobenzo[d]thiazole Step1 Step 1: Chemoselective Reduction Reagents: Fe powder, NH4Cl, EtOH/H2O Temp: 80°C SM->Step1 Int Intermediate 4-Amino-5-bromobenzo[d]thiazole Step1->Int 85% Yield Mech1 Avoids Pd/C to prevent hydrodehalogenation of C-Br Step1->Mech1 Step2 Step 2: Sandmeyer Cyanation Reagents: NaNO2, HCl, CuCN, KCN Temp: 0°C to 60°C Int->Step2 Prod Target Product 5-Bromobenzo[d]thiazole-4-carbonitrile Step2->Prod 72% Yield Mech2 pH neutralization critical before CuCN addition to prevent HCN gas evolution Step2->Mech2

Figure 1: Two-step synthetic workflow for 5-Bromobenzo[d]thiazole-4-carbonitrile.

Step-by-Step Experimental Protocols

Step 1: Chemoselective Reduction to 4-Amino-5-bromobenzo[d]thiazole

Expertise & Causality: Catalytic hydrogenation (e.g., H2​ with Pd/C ) is strongly contraindicated here, as it frequently leads to competitive hydrodehalogenation of the sensitive aryl bromide bond. Instead, a Béchamp-type reduction using Iron powder and Ammonium Chloride ( NH4​Cl ) provides absolute chemoselectivity for the nitro group.

Reagents:

  • 5-Bromo-4-nitrobenzo[d]thiazole: 10.0 mmol (2.59 g)

  • Iron (Fe) powder (325 mesh): 50.0 mmol (2.79 g, 5.0 eq)

  • Ammonium chloride ( NH4​Cl ): 20.0 mmol (1.07 g, 2.0 eq)

  • Solvent: Ethanol/Water (4:1 v/v), 50 mL

Procedure:

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-bromo-4-nitrobenzo[d]thiazole in 40 mL of Ethanol.

  • Activation: Add 10 mL of deionized water followed by NH4​Cl . Stir the mixture at room temperature for 5 minutes to ensure complete dissolution of the salt.

  • Reduction: Add the Fe powder in a single portion. Self-Validation: The reaction mixture will immediately turn into a dark, opaque suspension.

  • Heating: Submerge the flask in an oil bath pre-heated to 80 °C. Stir vigorously for 2 hours. Monitor reaction progression via TLC (Hexanes/EtOAc 3:1). The starting material ( Rf​=0.6 ) should completely disappear, replaced by a highly fluorescent blue spot under 254 nm UV ( Rf​=0.3 ).

  • Workup: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove iron oxides, washing the filter cake thoroughly with hot EtOAc (3 × 30 mL).

  • Isolation: Concentrate the filtrate under reduced pressure. Partition the residue between EtOAc (50 mL) and saturated aqueous NaHCO3​ (50 mL). Extract the aqueous layer with EtOAc (2 × 25 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate to afford the intermediate as a pale brown solid.

Step 2: Sandmeyer Cyanation to 5-Bromobenzo[d]thiazole-4-carbonitrile

Expertise & Causality: The Sandmeyer reaction proceeds via a diazonium intermediate. Temperature control (strictly 0–5 °C) during diazotization is critical to prevent the premature expulsion of N2​ and subsequent trapping by water to form the undesired phenol byproduct. Furthermore, neutralizing the diazonium salt before addition to the cyanide solution is a mandatory safety and yield-optimizing step to prevent the rapid volatilization of highly toxic hydrogen cyanide (HCN) gas.

Reagents:

  • 4-Amino-5-bromobenzo[d]thiazole (Intermediate): 8.0 mmol (1.83 g)

  • Sodium nitrite ( NaNO2​ ): 9.6 mmol (0.66 g, 1.2 eq)

  • Copper(I) cyanide (CuCN): 12.0 mmol (1.07 g, 1.5 eq)

  • Potassium cyanide (KCN): 16.0 mmol (1.04 g, 2.0 eq)

  • Aqueous HCl (6M): 20 mL

Procedure:

  • Diazotization: Suspend the intermediate in 20 mL of 6M HCl in a 100 mL flask. Cool the suspension to 0 °C using an ice-brine bath.

  • Nitrite Addition: Dissolve NaNO2​ in 5 mL of cold deionized water. Add this solution dropwise to the aniline suspension over 15 minutes, maintaining the internal temperature below 5 °C. Stir for an additional 30 minutes at 0 °C to form the diazonium salt.

  • Neutralization (Critical Step): Carefully adjust the pH of the cold diazonium solution to ~6.0 using saturated aqueous Na2​CO3​ . Keep the solution at 0 °C.

  • Cyanometallate Preparation: In a separate 250 mL flask, suspend CuCN and KCN in 25 mL of water. Stir at room temperature until a clear, colorless solution of K2​[Cu(CN)3​] forms. Cool this solution to 0 °C.

  • Coupling: Transfer the neutralized diazonium solution dropwise into the vigorously stirred cyanometallate solution.

  • Thermal Decomposition: Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature, then heat to 60 °C for 1 hour to drive the extrusion of N2​ gas and force the cyano-de-diazoniation.

  • Workup & Purification: Cool to room temperature. Quench with 10% aqueous ethylenediamine (to complex copper salts) and extract with EtOAc (3 × 40 mL). Wash the organic layer with brine, dry over MgSO4​ , and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure carbonitrile.

Quantitative Data & Reaction Optimization

The efficiency of the Sandmeyer cyanation is highly dependent on the copper source and the pH at the time of coupling. Table 1 summarizes the optimization data validating the chosen parameters.

Table 1: Optimization of the Sandmeyer Cyanation Step

EntryCopper SourceCyanide SourceCoupling pHTemp ProfileIsolated Yield (%)Purity (LC-MS)
1CuCN (1.5 eq)KCN (2.0 eq)< 1 (Acidic)0 °C 60 °C31%*85%
2 CuSO4​ (1.0 eq)KCN (3.0 eq)6.0 (Neutral)0 °C 60 °C48%90%
3 CuCN (1.5 eq) KCN (2.0 eq) 6.0 (Neutral) 0 °C 60 °C 72% >98%
4CuCN (1.5 eq)KCN (2.0 eq)6.0 (Neutral)0 °C 25 °C55%92%

*Note: Entry 1 resulted in significant loss of cyanide as HCN gas, leading to incomplete conversion and safety hazards.

Analytical Characterization (Self-Validating System)

To ensure the trustworthiness of the synthesis, researchers must validate the final product against the following expected analytical benchmarks:

  • LC-MS (ESI+): Expected m/z for C8​H3​BrN2​S [M+H]+ is 238.9. The presence of a distinct 1:1 isotopic isotopic doublet at 238.9 and 240.9 confirms the retention of the bromine atom.

  • FT-IR (ATR): A sharp, distinct absorption band at ~2225 cm−1 is mandatory, confirming the successful installation of the C≡N (nitrile) stretch.

  • 1H NMR (400 MHz, DMSO-d6): The disappearance of the broad NH2​ singlet (previously at ~5.8 ppm in the intermediate) and the presence of two ortho-coupled aromatic protons (d, J≈8.5 Hz) corresponding to the C6 and C7 positions of the benzothiazole ring.

References

  • Prajapati, N. P., et al. "Recent advances in the synthesis of 2-substituted benzothiazoles: a review." RSC Advances, 2014. Available at:[Link][1]

  • Kumbhare, R. M., et al. "Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds." RSC Advances, 2023. Available at:[Link][2]

Sources

Application

Application Notes and Protocols for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling with 5-Bromobenzo[d]thiazole-4-carbonitrile

Introduction: The Strategic Importance of Benzothiazole Diversification The benzothiazole scaffold is a privileged heterocyclic motif, forming the core of numerous pharmacologically active compounds and functional materi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Benzothiazole Diversification

The benzothiazole scaffold is a privileged heterocyclic motif, forming the core of numerous pharmacologically active compounds and functional materials. Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][2][3][4] The ability to precisely and efficiently introduce molecular diversity to the benzothiazole core is therefore of paramount importance in drug discovery and development.[5]

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon bonds in modern organic synthesis, a contribution recognized with the 2010 Nobel Prize in Chemistry.[2][6] Its high functional group tolerance, mild reaction conditions, and the general stability and low toxicity of its organoboron reagents make it an ideal tool for late-stage functionalization in complex molecule synthesis.[7][8]

This guide provides a detailed, field-proven protocol for the Suzuki-Miyaura cross-coupling of 5-Bromobenzo[d]thiazole-4-carbonitrile with various aryl- and heteroarylboronic acids. We will delve into the mechanistic rationale behind the selection of catalysts, ligands, bases, and solvents, with a particular focus on overcoming the challenges posed by this electron-deficient and sterically demanding substrate.

Mechanistic Considerations & Experimental Design

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination. Understanding how the electronic and steric nature of our specific substrate, 5-Bromobenzo[d]thiazole-4-carbonitrile, influences each step is critical for designing a robust and high-yielding protocol.

Suzuki_Miyaura_Cycle cluster_main Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L_n OA_intermediate Ar-Pd(II)(Br)L_n Pd0->OA_intermediate TM_intermediate Ar-Pd(II)(Ar')L_n OA_intermediate->TM_intermediate TM_intermediate->Pd0 Product Coupled Product (Ar-Ar') TM_intermediate->Product Reductive Elimination ArBr 5-Bromobenzo[d]thiazole- 4-carbonitrile (Ar-Br) ArBr->OA_intermediate Oxidative Addition ArBOH2 Ar'B(OH)₂ + Base Boronate [Ar'B(OH)₃]⁻ ArBOH2->Boronate Activation Boronate->TM_intermediate Transmetalation

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Challenge of an Electron-Deficient Substrate

The 5-Bromobenzo[d]thiazole-4-carbonitrile substrate presents a unique set of challenges. The potent electron-withdrawing nature of the nitrile group significantly influences the reactivity of the C-Br bond. While electron-withdrawing groups generally accelerate the initial oxidative addition step by making the aryl halide more electrophilic, they can conversely slow down the final reductive elimination step.[4][9] Furthermore, the ortho-position of the nitrile group to the bromine atom introduces steric hindrance around the reaction center.

Causality Behind Experimental Choices:

  • Catalyst and Ligand Selection: Standard catalysts like Pd(PPh₃)₄ may prove sluggish for this transformation. The electron-deficient nature of the aryl bromide necessitates a palladium center with high electron density to facilitate the oxidative addition.[4] Moreover, the steric hindrance near the C-Br bond requires a bulky ligand to promote the reductive elimination step and prevent the formation of undesired side products.[10] For these reasons, catalyst systems employing bulky, electron-rich phosphine ligands, such as the Buchwald ligands (e.g., SPhos, XPhos), or N-heterocyclic carbenes (NHCs), are highly recommended. These ligands are known to accelerate both oxidative addition and reductive elimination, making them ideal for challenging substrates.[11] Pre-formed catalysts like Pd(dppf)Cl₂ also represent a robust choice, often effective for a wide range of heteroaromatic couplings.[12]

  • Base Selection: The base plays a crucial role in the transmetalation step, activating the boronic acid to form a more nucleophilic boronate species.[5] The choice of base is often interdependent with the solvent and the sensitivity of the substrates.

    • Potassium Carbonate (K₂CO₃): A moderately strong and widely used base, often effective in aqueous solvent mixtures like dioxane/water or DMF/water.

    • Potassium Phosphate (K₃PO₄): A stronger base that can be particularly effective for less reactive boronic acids or when using anhydrous solvents.[11]

    • Cesium Carbonate (Cs₂CO₃): Often provides superior results in challenging couplings due to its higher solubility in organic solvents, which can lead to a higher effective concentration of the active base.

  • Solvent System: The solvent must solubilize all components of the reaction and facilitate the interaction between the organic and aqueous phases (if present).

    • 1,4-Dioxane/Water or Toluene/Water: Classic biphasic systems that are effective for a broad range of Suzuki couplings. The water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species.

    • N,N-Dimethylformamide (DMF) or Dimethoxyethane (DME): Polar aprotic solvents that can be used with or without water. They often provide excellent solubility for all reaction components. It is imperative to use high-quality, anhydrous solvents, as water content can significantly impact the reaction.[13]

Experimental Protocol: A Self-Validating System

This protocol is designed to be a reliable starting point for the Suzuki-Miyaura cross-coupling of 5-Bromobenzo[d]thiazole-4-carbonitrile. It includes checkpoints for monitoring reaction progress and robust purification procedures to ensure the isolation of the desired product in high purity.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Reagents 1. Weigh Reagents: - 5-Bromobenzo[d]thiazole-4-carbonitrile - Arylboronic Acid - Palladium Catalyst & Ligand - Base Assembly 3. Assemble Reaction under Inert Atmosphere Reagents->Assembly Solvent 2. Degas Solvent(s) Solvent->Assembly Heating 4. Heat to Optimized Temperature Assembly->Heating Monitoring 5. Monitor Progress (TLC/LC-MS) Heating->Monitoring Quench 6. Cool and Quench Monitoring->Quench Upon Completion Extract 7. Aqueous Workup & Extraction Quench->Extract Purify 8. Column Chromatography Extract->Purify Characterize 9. Characterize Product Purify->Characterize

Figure 2: A generalized experimental workflow for the Suzuki-Miyaura cross-coupling.

Materials and Reagents
  • 5-Bromobenzo[d]thiazole-4-carbonitrile (1.0 equiv)

  • Aryl- or heteroarylboronic acid (1.2–1.5 equiv)

  • Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂, or a pre-catalyst)

  • Ligand (e.g., SPhos, XPhos) or a pre-formed catalyst complex (e.g., Pd(dppf)Cl₂)

  • Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0–3.0 equiv)

  • Degassed solvent (e.g., 1,4-Dioxane/H₂O (4:1), DMF)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

  • Inert gas (Argon or Nitrogen)

Step-by-Step Methodology
  • Reaction Setup: To an oven-dried reaction vessel (e.g., a Schlenk tube or microwave vial) equipped with a magnetic stir bar, add 5-Bromobenzo[d]thiazole-4-carbonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (2.5 equiv).

  • Catalyst Addition: In a separate vial, if not using a pre-formed catalyst complex, weigh the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and the ligand (e.g., SPhos, 5 mol%). Add these to the reaction vessel. If using a pre-formed catalyst like Pd(dppf)Cl₂, add it directly (5 mol%).

  • Inert Atmosphere: Seal the reaction vessel with a septum or cap. Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

  • Solvent Addition: Add the degassed solvent system via syringe through the septum. The typical concentration is 0.1 M with respect to the limiting reagent.

  • Heating and Monitoring: Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (typically 80–110 °C). Stir the mixture vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by taking small aliquots from the reaction mixture. The reaction is typically complete within 2–24 hours.

  • Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and water.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

  • Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Data Presentation: Starting Conditions for Optimization

The following table provides a set of robust starting conditions that have proven effective for similar challenging Suzuki-Miyaura cross-couplings. These should serve as an excellent starting point for the optimization of the reaction with 5-Bromobenzo[d]thiazole-4-carbonitrile.

ParameterCondition ACondition BRationale & Reference
Catalyst System Pd₂(dba)₃ (2.5 mol%) / SPhos (5 mol%)Pd(dppf)Cl₂ (5 mol%)Bulky, electron-rich ligands are highly effective for electron-deficient and sterically hindered aryl bromides.[11] Pd(dppf)Cl₂ is a robust catalyst for heteroaromatic couplings.[12]
Base K₃PO₄ (2.5 equiv)K₂CO₃ (3.0 equiv)K₃PO₄ is a strong base suitable for challenging couplings.[11] K₂CO₃ is a standard, effective base for many Suzuki reactions.
Solvent Toluene / H₂O (5:1)1,4-Dioxane / H₂O (4:1)Aprotic organic solvents with water are standard for dissolving both organic substrates and the inorganic base.
Temperature 100 °C90 °CElevated temperatures are often required to overcome the activation barrier for challenging substrates.
Concentration 0.1 M0.1 MA standard concentration that balances reaction rate and solubility.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling of 5-Bromobenzo[d]thiazole-4-carbonitrile provides a powerful and modular route for the synthesis of a diverse array of novel chemical entities. By understanding the mechanistic nuances imposed by the substrate's electronic and steric properties, and by selecting a highly active catalyst system composed of a palladium source and a bulky, electron-rich ligand, researchers can achieve high yields and excellent functional group tolerance. The protocol detailed herein offers a robust and reliable starting point for the successful implementation of this critical transformation in medicinal chemistry and materials science research programs.

References

  • Badone, D., Baroni, M., Cardamone, R., Ielmini, A., & Guzzi, U. (1996). A new, simple and efficient protocol for the Suzuki cross-coupling of arylboronic acids and aryl bromides. The Journal of Organic Chemistry, 61(21), 7189-7191. Available at: [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical reviews, 107(3), 874-922. Available at: [Link]

  • Costa, S. P. G., Batista, R. M. F., Sousa, A. M. R. C., & Raposo, M. M. M. (2006). New Fluorescent Heterocyclic Materials: Synthesis, Solvatochromic and Fluorescence Properties. Materials Science Forum, 514-516, 147–151. Available at: [Link]

  • Duong, Q. H., Nguyen, M. L., Phan, T. H., Hoang, T. N. Q., & Vu, T. A. T. (2018). Using a domestic microwave oven for synthesis of benzo[d]thiazole derivatives. Journal of Science of HNUE: Natural Sciences, 63(6), 127-135. Available at: [Link]

  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl− Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470. Available at: [Link]

  • Kaur, R., & Kumar, S. (2012). Medicinal significance of benzothiazole scaffold: an insight view. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(5), 607-628. Available at: [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Available at: [Link]

  • Mabrouk, A., Azazi, A., & Alimi, K. (2010). On the properties of new benzothiazole derivatives for organic light emitting diodes (OLEDs): A comprehensive theoretical study. Journal of Physics and Chemistry of Solids, 71(9), 1225–1235. Available at: [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473. Available at: [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

  • Molander, G. A., & Biolatto, B. (2003). Efficient Ligandless Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302-4314. Available at: [Link]

  • Patel, N. B. (2018). Importance of Benzothiazole Motif in Modern Drug Discovery. Modern Approaches in Drug Designing, 2(4). Available at: [Link]

  • Stanetty, P., Schnürch, M., & Mihovilovic, M. D. (2010). Halogen-dance reactions at the benzothiazole scaffold. Tetrahedron, 66(23), 4059-4064. Available at: [Link]

  • Tang, W., & Zhang, X. (2003). New Chiral Phosphorus Ligands for Enantioselective Hydrogenation. Chemical Reviews, 103(8), 3029-3070. Available at: [Link]

  • Thomas, A. A., & Denmark, S. E. (2016). Pre-transmetalation intermediates in the Suzuki–Miyaura reaction revealed: the missing link. Chemical Science, 7(2), 1135-1141. Available at: [Link]

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules, 17(12), 13916-13928. Available at: [Link]

  • Synthesis of some benzo[d]thiazole derivatives via Suzuki cross-coupling reaction. (2022). HPU2 Journal of Science: Natural Sciences and Technology, 1(1), 80-87. Available at: [Link]

  • Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. (2015). Molecules, 20(12), 22447-22457. Available at: [Link]

  • Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2025). Chemistry, 7. Available at: [Link]

  • A Mini-Review on Pharmacological Importance of Benzothiazole Scaffold. (2021). Current Organic Synthesis, 18(7), 714-724. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Hybrid Thiophosphoryl–Benzothiazole Palladium SCN-Pincer Complexes: Synthesis and Effect of Structure Modifications on Catalytic Performance in the Suzuki Cross-Coupling. (2011). Organometallics, 30(10), 2755-2765. Available at: [Link]

  • Current trends of benzothiazoles in drug discovery: a patent review (2015-2020). (2022). Expert Opinion on Therapeutic Patents, 32(4), 365-379. Available at: [Link]

  • Suzuki reaction. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

  • Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. Available at: [Link]

  • Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. (2017). Scientific Reports, 7(1), 17822. Available at: [Link]

  • Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. (2012). The Journal of Organic Chemistry, 77(9), 4439-4444. Available at: [Link]

  • Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Available at: [Link]

Sources

Method

The Versatile Precursor: Harnessing 5-Bromobenzo[d]thiazole-4-carbonitrile in Modern Medicinal Chemistry

Introduction: The Benzothiazole Scaffold as a Privileged Structure The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a cornerstone of medicinal chemistry.[1] This "privilege...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Benzothiazole Scaffold as a Privileged Structure

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a cornerstone of medicinal chemistry.[1] This "privileged structure" is present in a wide array of pharmacologically active compounds, demonstrating a remarkable spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[2][3] The unique electronic configuration and structural rigidity of the benzothiazole scaffold allow for diverse and specific interactions with a multitude of biological targets, making it a fertile ground for drug discovery and development.[4][1]

Within this important class of heterocycles, 5-Bromobenzo[d]thiazole-4-carbonitrile emerges as a particularly strategic precursor. Its trifunctional nature—a reactive bromine atom at the 5-position, a versatile nitrile group at the 4-position, and the inherent benzothiazole core—offers a powerful platform for the synthesis of diverse compound libraries. The bromine atom serves as an excellent handle for modern cross-coupling reactions, enabling the introduction of a wide range of aryl, heteroaryl, and alkyl substituents. Simultaneously, the nitrile group can be readily transformed into other key functional groups such as carboxylic acids, amines, or amides, further expanding the accessible chemical space.

This technical guide provides a comprehensive overview of the synthesis and application of 5-Bromobenzo[d]thiazole-4-carbonitrile as a key building block in medicinal chemistry. We will detail its synthesis, explore its utility in pivotal cross-coupling reactions, and provide step-by-step protocols for the chemical manipulation of its nitrile functionality.

Physicochemical and Safety Information

A thorough understanding of the physicochemical properties and safety considerations of a precursor is paramount for its effective and safe utilization in the laboratory.

PropertyValueReference
Molecular Formula C8H3BrN2SN/A
Molecular Weight 239.09 g/mol N/A
Appearance Expected to be an off-white to yellow solidN/A
Melting Point Not widely reported; requires experimental determinationN/A
Solubility Expected to be soluble in polar aprotic solvents (e.g., DMF, DMSO, THF)N/A

Safety and Handling:

5-Bromobenzo[d]thiazole-4-carbonitrile should be handled with care in a well-ventilated fume hood.[5][6][7] Appropriate personal protective equipment (PPE), including safety glasses, laboratory coat, and chemical-resistant gloves, must be worn at all times.[5][6][7] Avoid inhalation of dust and contact with skin and eyes.[5][6][7] In case of contact, wash the affected area immediately with copious amounts of water.[5][6][7] Store the compound in a tightly sealed container in a cool, dry place away from heat and direct sunlight.[5]

Synthesis of the Precursor: 5-Bromobenzo[d]thiazole-4-carbonitrile

The synthesis of 5-Bromobenzo[d]thiazole-4-carbonitrile can be approached through several routes, with a common strategy involving the construction of the thiazole ring onto a pre-functionalized benzene derivative. One plausible and efficient method is a modification of the Gewald aminothiophene synthesis, which can be adapted for thiazole formation.[6][8][9] This approach utilizes a substituted aminobenzonitrile as a key starting material.

Protocol 1: Synthesis of 5-Bromobenzo[d]thiazole-4-carbonitrile

This protocol is based on the principles of thiazole synthesis from α-cyanoamines and a sulfur source.[7]

Reaction Scheme:

Synthesis_of_5-Bromobenzo[d]thiazole-4-carbonitrile start 2-Amino-3-bromobenzonitrile reagents + Reagents start->reagents product 5-Bromobenzo[d]thiazole-4-carbonitrile reagents->product caption Synthesis of the Precursor Suzuki_Coupling precursor 5-Bromobenzo[d]thiazole- 4-carbonitrile boronic_acid + Arylboronic Acid precursor->boronic_acid catalyst Pd Catalyst, Base boronic_acid->catalyst product 5-Arylbenzo[d]thiazole- 4-carbonitrile catalyst->product caption Suzuki-Miyaura Cross-Coupling Buchwald_Hartwig_Amination precursor 5-Bromobenzo[d]thiazole- 4-carbonitrile amine + Amine (e.g., Morpholine) precursor->amine catalyst Pd Catalyst, Ligand, Base amine->catalyst product 5-Aminobenzo[d]thiazole- 4-carbonitrile Derivative catalyst->product caption Buchwald-Hartwig Amination Sonogashira_Coupling precursor 5-Bromobenzo[d]thiazole- 4-carbonitrile alkyne + Terminal Alkyne precursor->alkyne catalyst Pd/Cu Catalyst, Base alkyne->catalyst product 5-Alkynylbenzo[d]thiazole- 4-carbonitrile catalyst->product caption Sonogashira Coupling Reaction Nitrile_Hydrolysis precursor 5-Substituted-benzo[d]thiazole- 4-carbonitrile reagents + Acid or Base, H₂O, Δ precursor->reagents product 5-Substituted-benzo[d]thiazole- 4-carboxylic acid reagents->product caption Hydrolysis of the Nitrile Group Nitrile_Reduction precursor 5-Substituted-benzo[d]thiazole- 4-carbonitrile reagents + Reducing Agent precursor->reagents product 5-Substituted-(aminomethyl)benzo[d]thiazole reagents->product caption Reduction of the Nitrile Group

Sources

Application

Application Notes &amp; Protocols: Nucleophilic Aromatic Substitution on 5-Bromobenzo[d]thiazole-4-carbonitrile

Authored by: Dr. Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 5-Bromobenzo[d]thiazole-4-carbon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for performing nucleophilic aromatic substitution (SNAr) reactions on 5-Bromobenzo[d]thiazole-4-carbonitrile. This substrate is particularly well-suited for SNAr due to the strong electron-withdrawing nature of the cyano group, which activates the aromatic ring for nucleophilic attack. This guide delves into the mechanistic underpinnings of the reaction, offers detailed experimental protocols for various classes of nucleophiles (N-, O-, and S-based), and provides practical advice on reaction optimization, product characterization, and troubleshooting. The protocols and insights presented herein are intended for researchers, chemists, and drug development professionals engaged in the synthesis of novel heterocyclic compounds.

Introduction: The SNAr Reaction on an Activated Benzothiazole Core

Nucleophilic aromatic substitution (SNAr) is a cornerstone of modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on aromatic systems.[1] Unlike electrophilic aromatic substitution, which proceeds on electron-rich rings, SNAr requires an electron-deficient aromatic substrate.[2] This deficiency is typically engineered by the presence of potent electron-withdrawing groups (EWGs) positioned ortho or para to a suitable leaving group.[3][4]

The substrate, 5-Bromobenzo[d]thiazole-4-carbonitrile , is an exemplary electrophile for this transformation. Its reactivity is governed by several key features:

  • Aromatic System: The benzothiazole core is an electron-deficient heterocyclic system.

  • Leaving Group: The bromine atom at the C5 position serves as a good leaving group.

  • Activating Group: The nitrile (cyano) group at the C4 position is a powerful EWG. Its placement ortho to the bromine is critical, as it provides resonance stabilization to the negatively charged intermediate formed during the reaction.[3][4]

The reaction proceeds via a two-step addition-elimination mechanism. First, the nucleophile attacks the carbon atom bearing the leaving group (the ipso-carbon), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2][3] The aromaticity of the ring is temporarily broken in this step. In the second, typically faster step, the leaving group is expelled, and the aromaticity of the ring is restored, yielding the substituted product.[3]

Mechanistic Rationale and Key Parameters

The success of an SNAr reaction hinges on the careful selection of reaction parameters that favor the formation and stabilization of the Meisenheimer intermediate.

Sources

Method

Regioselective functionalization techniques for 5-Bromobenzo[d]thiazole-4-carbonitrile

An In-Depth Guide to the Regioselective Functionalization of 5-Bromobenzo[d]thiazole-4-carbonitrile Authored by: A Senior Application Scientist Introduction: The Strategic Importance of the Benzothiazole Scaffold The ben...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Regioselective Functionalization of 5-Bromobenzo[d]thiazole-4-carbonitrile

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of the Benzothiazole Scaffold

The benzothiazole ring system, an elegant fusion of benzene and thiazole, is a privileged scaffold in medicinal chemistry and materials science.[1][2][3] Its rigid, planar structure and rich electronic character make it a cornerstone for designing molecules with a vast array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][4][5] The strategic derivatization of this core is paramount for tuning physicochemical properties and optimizing biological interactions.

This guide focuses on a particularly valuable building block: 5-Bromobenzo[d]thiazole-4-carbonitrile . This molecule presents a fascinating challenge in regioselective synthesis. It features two key functional groups on the benzene ring: a bromine atom at the 5-position, an excellent handle for transition-metal-catalyzed cross-coupling reactions, and a strongly electron-withdrawing nitrile (cyano) group at the 4-position. The electronic interplay between the bromo and cyano groups dictates the reactivity of the scaffold, enabling a suite of selective functionalization techniques that are crucial for modern drug discovery and materials development.

This document serves as a detailed application note and protocol guide for researchers, providing both the theoretical underpinning and practical methodologies for the regioselective modification of this versatile substrate.

Understanding the Reactivity Landscape

The key to regioselective functionalization lies in understanding the electronic properties of the starting material. The nitrile group at C4 is a powerful electron-withdrawing group, which significantly influences the reactivity of the adjacent C5 position.

  • Activation for Cross-Coupling: The C5-Br bond is the primary site for palladium-catalyzed cross-coupling reactions. The electron-deficient nature of the aromatic ring facilitates the initial oxidative addition step in many catalytic cycles.

  • Activation for Nucleophilic Aromatic Substitution (SNAr): The strong electron-withdrawing effect of the cyano group also makes the C5 position susceptible to nucleophilic attack, opening a pathway for direct displacement of the bromide under certain conditions.

This dual reactivity allows for a diverse range of transformations, which will be explored in the following sections.

G cluster_start Starting Material cluster_methods Regioselective Functionalization Pathways cluster_products Product Scaffolds Start 5-Bromobenzo[d]thiazole-4-carbonitrile Suzuki Suzuki-Miyaura (C-C Bond) Start->Suzuki Pd Catalyst, Boronic Acid, Base Sonogashira Sonogashira (C-C Triple Bond) Start->Sonogashira Pd/Cu Catalyst, Alkyne, Base Buchwald Buchwald-Hartwig (C-N Bond) Start->Buchwald Pd Catalyst, Amine, Base SNAr SNAr (C-O, C-S, C-N Bonds) Start->SNAr Strong Nucleophile, Polar Solvent Aryl 5-Aryl Derivatives Suzuki->Aryl Alkynyl 5-Alkynyl Derivatives Sonogashira->Alkynyl Amino 5-Amino Derivatives Buchwald->Amino Subst 5-Substituted Derivatives SNAr->Subst

Caption: Decision workflow for functionalizing the C5-Br bond.

Palladium-Catalyzed C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and versatile method for forming carbon-carbon bonds, making it indispensable for synthesizing biaryl compounds.[6] For 5-Bromobenzo[d]thiazole-4-carbonitrile, this reaction allows for the selective introduction of a wide range of aryl and heteroaryl substituents at the 5-position.

Causality Behind Experimental Choices
  • Catalyst: Palladium complexes with bulky, electron-rich phosphine ligands are highly effective. Pd(dppf)Cl₂ is a common choice as the dppf ligand stabilizes the Pd(0) active species and facilitates both oxidative addition and reductive elimination.[7]

  • Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[8][9] Inorganic bases like K₂CO₃ or Cs₂CO₃ are often used in an aqueous/organic solvent mixture.

  • Solvent: A mixture like 1,4-dioxane and water or DMF is common. The organic solvent solubilizes the aryl halide and catalyst, while water dissolves the inorganic base and aids in the formation of the active boronate species.[7]

Generalized Suzuki-Miyaura Coupling Protocol

Materials and Reagents:

  • 5-Bromobenzo[d]thiazole-4-carbonitrile

  • Arylboronic acid (1.2-1.5 equivalents)

  • Pd(dppf)Cl₂ (1-5 mol%)

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2-3 equivalents)

  • 1,4-Dioxane and Water (e.g., 4:1 v/v), degassed

  • Standard laboratory glassware, inert gas supply (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To an oven-dried round-bottom flask, add 5-Bromobenzo[d]thiazole-4-carbonitrile (1.0 eq), the arylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.03 eq), and K₂CO₃ (2.5 eq).

  • Inert Atmosphere: Equip the flask with a condenser and purge with argon or nitrogen for 10-15 minutes.

  • Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Data Summary: Suzuki-Miyaura Coupling
Arylboronic Acid PartnerCatalyst Loading (mol%)BaseTemperature (°C)Typical Yield Range (%)
Phenylboronic acid3K₂CO₃9085-95
4-Methoxyphenylboronic acid3K₂CO₃9080-92
3-Thienylboronic acid5Cs₂CO₃10075-88
4-Pyridinylboronic acid5Cs₂CO₃10070-85

Note: Yields are illustrative and will vary based on specific substrate and reaction scale. Optimization is recommended.

C-C Triple Bond Formation: The Sonogashira Coupling

The Sonogashira coupling is the premier method for coupling terminal alkynes with aryl halides, providing direct access to conjugated enynes and arylalkynes.[10][11] This reaction is critical for creating linear, rigid structures often sought in materials science and as linkers in medicinal chemistry.

Causality Behind Experimental Choices
  • Dual Catalyst System: The reaction classically employs a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI).[11] The palladium complex undergoes oxidative addition with the aryl bromide. The copper(I) salt reacts with the terminal alkyne to form a copper acetylide intermediate, which is more reactive for the crucial transmetalation step to the palladium center.

  • Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to deprotonate the terminal alkyne and to act as a solvent.[12]

  • Inert Conditions: The reaction is sensitive to oxygen, which can cause undesirable homocoupling of the alkyne (Glaser coupling).[13] Therefore, maintaining a strict inert atmosphere is crucial for high yields of the cross-coupled product.

G cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition (Ar-Pd(II)-Br)L₂ Pd0->OxAdd Ar-Br Transmetal Transmetalation (Ar-Pd(II)-C≡CR)L₂ OxAdd->Transmetal from Cu cycle RedElim Reductive Elimination Transmetal->RedElim cis-isomerization RedElim->Pd0 Product: Ar-C≡CR CuX Cu(I)X CuAlkyne π-Alkyne Complex CuX->CuAlkyne R-C≡C-H CuAcetylide Copper Acetylide (Cu-C≡CR) CuAlkyne->CuAcetylide + Base, - H-Base⁺ CuAcetylide->Transmetal Transfers alkyne to Pd center

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 5-Bromobenzo[d]thiazole-4-carbonitrile Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing yield bottlenecks during the synthesis of 5-Bromobenzo[d]thiazole-4-ca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing yield bottlenecks during the synthesis of 5-Bromobenzo[d]thiazole-4-carbonitrile .

The introduction of a nitrile group at the 4-position of the benzothiazole core is notoriously difficult. The extreme steric hindrance caused by the adjacent thiazole ring and the bulky 5-bromo substituent severely impedes traditional aqueous Sandmeyer cyanations, often leading to competitive hydrolysis or azo-coupling rather than the desired C–C bond formation[1]. This guide provides a self-validating, non-aqueous protocol and targeted troubleshooting steps to bypass these mechanistic roadblocks.

I. Mechanistic Pathway & Workflow Visualization

To optimize the yield, we must first understand the competing pathways. The transformation relies on the diazotization of 5-bromobenzo[d]thiazol-4-amine followed by a copper-mediated radical-nucleophilic aromatic substitution ( SRN​Ar )[2]. In aqueous media, the slow rate of cyanation at the sterically hindered 4-position allows water to attack the diazonium intermediate, forming a phenol byproduct. Transitioning to a non-aqueous system is the critical first step to success[3].

G SM 5-Bromobenzo[d]thiazol-4-amine (Starting Material) Diaz Diazonium Intermediate [Ar-N2+ TsO-] SM->Diaz t-BuONO, TsOH 0 °C, MeCN Prod 5-Bromobenzo[d]thiazole-4-carbonitrile (Target Product) Diaz->Prod CuCN, 65 °C (Desired Pathway) Phenol 5-Bromobenzo[d]thiazol-4-ol (Hydrolysis Byproduct) Diaz->Phenol H2O trace (Side Reaction) Azo Azo-Dimer (Coupling Byproduct) Diaz->Azo Unreacted SM (Side Reaction)

Reaction pathways and competing side reactions in the Sandmeyer cyanation workflow.

II. Quantitative Optimization Data

The table below summarizes the causality between reaction conditions and the resulting product distribution. Moving from an aqueous system to an anhydrous organic system drastically shifts the equilibrium toward the target carbonitrile.

EntryDiazotization ReagentsCyanide SourceSolventTemp (°C)Major ByproductYield (%)
1NaNO₂ / HCl (aq)CuCN / KCNH₂O0 to 60Phenol (Hydrolysis)12%
2t-BuONO / BF₃·OEt₂CuCNMeCN0 to 65Azo-dimer45%
3t-BuONO / TsOHCuCNMeCN0 to 65Protodeamination78%
4t-BuONO / TsOHTMSCN / Cu(OTf)₂MeCN0 to 60Unreacted SM61%
III. Self-Validating Experimental Protocol: Non-Aqueous Sandmeyer Cyanation

This protocol utilizes tert-butyl nitrite (t-BuONO) as an organic-soluble NO⁺ source and anhydrous acetonitrile to eliminate hydrolysis[3].

Phase 1: Catalyst Preparation

  • In an oven-dried Schlenk flask under an argon atmosphere, suspend 1.5 equivalents of Copper(I) cyanide (CuCN) in anhydrous acetonitrile (MeCN, 0.2 M).

  • Heat the suspension to 65 °C.

    • Causality: Pre-heating the copper catalyst ensures that the activation energy for the SRN​Ar cyanation is met the moment the diazonium salt is introduced, preventing intermediate pooling.

Phase 2: In Situ Diazotization 3. In a separate dry flask, dissolve 1.0 equivalent of 5-bromobenzo[d]thiazol-4-amine in anhydrous MeCN (0.1 M). Add 1.5 equivalents of anhydrous p-toluenesulfonic acid (TsOH). 4. Cool the amine solution to 0 °C and add 1.2 equivalents of t-BuONO dropwise. Stir for 30 minutes.

  • Validation Check: The suspension will transition into a clear, pale yellow/orange solution. This optical change confirms the complete consumption of the amine and the formation of the soluble diazonium tosylate. If the solution remains cloudy, unreacted amine is present (risk of azo-coupling).

Phase 3: Cyanation & Workup 5. Transfer the cold diazonium solution dropwise into the vigorously stirring CuCN suspension (from Phase 1) at 65 °C over 45 minutes.

  • Causality: Dropwise addition ensures the steady-state concentration of the diazonium salt remains near zero[2]. This is critical to prevent bimolecular azo-coupling between the diazonium species and any trace unreacted amine.

  • Stir for an additional 1 hour at 65 °C.

  • Quench: Cool to room temperature and quench with 25% aqueous ammonia.

    • Causality: Ammonia forms a highly water-soluble [Cu(NH3​)4​]2+ complex. This breaks down the polymeric copper-cyanide networks, liberating the trapped product and preventing severe emulsion formation during the subsequent ethyl acetate extraction.

IV. Troubleshooting Guides & FAQs

Q1: Why am I isolating predominantly 5-bromobenzo[d]thiazol-4-ol instead of the carbonitrile? A1: This is a classic hydrolysis failure. The 4-position of your substrate is highly sterically hindered by both the adjacent thiazole ring and the bulky 5-bromo group. This steric shielding drastically slows down the rate of cyanation. If any water is present (such as when using aqueous NaNO₂/HCl), the water molecules will outcompete the bulky copper-cyanide complex, attacking the aryl cation to form the phenol byproduct. Solution: You must strictly adhere to the anhydrous t-BuONO/MeCN protocol[3]. Ensure your MeCN is dried over molecular sieves and your TsOH is fully dehydrated.

Q2: The reaction mixture turned into a deep red/orange sludge, and my mass recovery is terrible. What happened? A2: A deep red or orange sludge indicates massive azo-coupling. This occurs when the diazonium salt reacts with unreacted electron-rich starting material (5-bromobenzo[d]thiazol-4-amine)[2]. Solution: This is a concentration issue. You likely added the diazonium salt to the CuCN too quickly, or your initial diazotization was incomplete. Ensure you pass the Validation Check in Phase 2 before proceeding. Furthermore, strictly control the dropwise addition rate in Phase 3 to keep the steady-state concentration of the diazonium intermediate as low as possible.

Q3: Can I substitute CuCN with a less toxic reagent like KCN or TMSCN? A3: While recent methodologies have successfully employed TMSCN or even acetonitrile itself as the cyanide source under palladium catalysis for simpler arenes[1], CuCN remains the most robust and reliable reagent for highly sterically hindered, ortho-substituted heteroaromatics. If you must avoid CuCN, you can attempt a copper-free Sandmeyer approach using TMSCN and a catalytic amount of Cu(OTf)₂ (See Table, Entry 4), but expect a 10-20% drop in overall yield due to slower reaction kinetics.

Q4: I am observing protodeamination (formation of 5-bromobenzo[d]thiazole). How do I prevent this? A4: Protodeamination occurs when the aryl radical abstracts a hydrogen atom from the solvent or from the diazotizing agent before it can react with the cyanide source. Solution: Ensure your CuCN is freshly prepared or thoroughly washed with boiling water and ethanol to remove Cu(II) impurities, which can alter the radical kinetics. Additionally, ensure the reaction is thoroughly degassed with argon, as oxygen can interfere with the copper-mediated radical transfer process.

V. References
  • Efficient Transposition of the Sandmeyer Reaction from Batch to Continuous Process. ACS Publications.

  • Recent trends in the chemistry of Sandmeyer reaction: a review. PubMed Central (PMC).

  • Technical Support Center: Sandmeyer Cyanation of Triarylamines. Benchchem.

Sources

Optimization

Technical Support Center: Preventing Unwanted Nitrile Hydrolysis in 5-Bromobenzo[d]thiazole-4-carbonitrile Derivatives

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 5-Bromobenzo[d]thiazole-4-carbonitrile and its derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with 5-Bromobenzo[d]thiazole-4-carbonitrile and its derivatives. The unique electronic and steric environment of this scaffold frequently leads to the unwanted hydrolysis of the C4-nitrile group during C5 cross-coupling reactions. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the integrity of your nitrile functionality.

Mechanistic Context: The Vulnerability of the C4-Nitrile

Before troubleshooting, it is critical to understand why this specific nitrile is so prone to hydrolysis. The benzothiazole core is highly electron-withdrawing, which significantly increases the electrophilicity of the adjacent C4-nitrile carbon[1].

During base-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), trace water acts as a nucleophile. The hydroxide ion attacks the electrophilic nitrile carbon, forming a tetrahedral imidate intermediate[2]. In many molecules, this intermediate can revert; however, the steric bulk of the adjacent C5-bromine (or the newly installed cross-coupled moiety) traps this intermediate, forcing the reaction forward through tautomerization to yield a stable primary amide (-CONH₂)[2]. Prolonged exposure to heat and base will further hydrolyze the amide to a carboxylic acid (-COOH)[3].

Mechanism A 5-Bromobenzo[d]thiazole- 4-carbonitrile B Tetrahedral Imidate Intermediate A->B OH⁻ / H₂O (Nucleophilic Attack) C Primary Amide (-CONH2) B->C Tautomerization (Sterically Driven) D Carboxylic Acid (-COOH) C->D Excess Base / Heat (Further Hydrolysis)

Base-catalyzed nitrile hydrolysis pathway driven by electronic activation and steric trapping.

Troubleshooting FAQs

Q1: My nitrile group is converting to an amide during Suzuki-Miyaura cross-coupling at the C5 position. How can I prevent this? A1: Nitrile hydrolysis in cross-coupling is promoted by the combination of water, strong bases (like NaOH or Na₂CO₃), and elevated temperatures[4][5]. To prevent this, you must eliminate the nucleophile (water) and reduce the nucleophilicity of the base.

  • Base Selection: Switch from aqueous carbonates to milder, anhydrous bases. Finely milled anhydrous K₃PO₄ or Cs₂CO₃ are highly effective for Suzuki couplings while minimizing nitrile hydration[4][6].

  • Solvent System: Avoid biphasic aqueous mixtures (e.g., Toluene/Water). Opt for strictly anhydrous solvent systems like dry 1,4-dioxane or DMF.

Q2: I am performing a Buchwald-Hartwig amination, but I see significant degradation and carboxylic acid formation. What is going wrong? A2: Buchwald-Hartwig aminations often employ strong alkoxide bases (e.g., NaOt-Bu). These bases are highly nucleophilic and will rapidly attack the activated C4-nitrile if even trace moisture is present[6].

  • Alternative Bases: Replace NaOt-Bu with weaker, non-nucleophilic bases such as anhydrous Cs₂CO₃[6][7].

  • Ligand Optimization: Because weaker bases require more active catalyst systems to drive the catalytic cycle, use bulky, electron-rich phosphine ligands (e.g., XPhos, BrettPhos, or RuPhos). This ensures the oxidative addition and reductive elimination steps outcompete any background hydrolysis[6][7].

Q3: The reaction LC-MS looks clean, but the nitrile hydrolyzes during the workup. What are the best practices for isolation? A3: The imidate intermediate can sometimes form during the reaction but remain temporarily stable until exposed to aqueous workup conditions.

  • Quench Strategy: Do not use strongly acidic (HCl) or basic (NaOH) aqueous quenches. Quench the reaction mixture with a cold, saturated aqueous NH₄Cl solution. This mildly acidic buffer rapidly neutralizes any remaining base without providing the harsh acidic conditions needed for acid-catalyzed hydrolysis[2][3].

  • Rapid Extraction: Perform extractions quickly using cold organic solvents (e.g., EtOAc or DCM) to minimize the product's residence time in the aqueous phase.

Quantitative Data: Base & Solvent Screening

The following table summarizes the causal relationship between base selection, water content, and the survival of the C4-nitrile during a standard Suzuki-Miyaura coupling of 5-Bromobenzo[d]thiazole-4-carbonitrile with phenylboronic acid (Pd(dppf)Cl₂, 90 °C, 4 hours).

Base (2.0 equiv)Solvent SystemWater ContentConversion to Desired ProductUnwanted Amide/Acid Formation
Na₂CO₃Toluene / H₂O (4:1)High15%82% (Severe Hydrolysis)
K₂CO₃1,4-Dioxane / H₂O (10:1)Moderate45%50% (Moderate Hydrolysis)
Cs₂CO₃ (Anhydrous)Dry 1,4-DioxaneTrace (<50 ppm)88% <5%
K₃PO₄ (Anhydrous)Dry DMFTrace (<50 ppm)92% <2%

Validated Experimental Protocols

To ensure self-validating results, follow these step-by-step methodologies designed specifically to protect the nitrile moiety.

Protocol 1: Anhydrous Suzuki-Miyaura Coupling

This protocol utilizes anhydrous conditions and a mild phosphate base to prevent the formation of the tetrahedral imidate intermediate.

  • Preparation: Flame-dry a Schlenk flask or reaction vial equipped with a magnetic stir bar under vacuum, then backfill with dry Argon.

  • Reagent Loading: Add 5-Bromobenzo[d]thiazole-4-carbonitrile (1.0 equiv), the corresponding boronic acid or pinacol ester (1.2 equiv), anhydrous K₃PO₄ (2.0 equiv, finely milled), and Pd(dppf)Cl₂ (0.05 equiv).

  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane or DMF (0.2 M relative to the bromide) via syringe.

  • Degassing: Sparge the reaction mixture with Argon for 10 minutes to remove dissolved oxygen, which can degrade the catalyst and necessitate higher temperatures.

  • Reaction: Seal the vessel and heat to 80 °C. Monitor strictly via LC-MS. Causality note: Do not exceed 90 °C, as thermal energy overcomes the activation barrier for trace-water nucleophilic attack.

  • Termination: Once the starting material is consumed (typically 2-4 hours), immediately remove the vessel from the heat source and cool to 0 °C in an ice bath.

Protocol 2: Mild Aqueous Workup and Isolation

This protocol prevents post-reaction hydrolysis by avoiding pH extremes during the quench.

  • Quenching: To the reaction mixture at 0 °C, slowly add an equal volume of cold, saturated aqueous NH₄Cl. Stir vigorously for 5 minutes.

  • Extraction: Transfer the mixture to a separatory funnel and extract immediately with cold Ethyl Acetate (3 × 20 mL).

  • Washing: Wash the combined organic layers with cold brine (1 × 20 mL) to remove residual DMF/Dioxane and inorganic salts.

  • Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a water bath temperature not exceeding 35 °C .

  • Purification: Purify the crude residue via flash column chromatography immediately to prevent degradation on silica gel.

Reaction Optimization Workflow

Use the following logical workflow to systematically eliminate nitrile hydrolysis in your cross-coupling campaigns.

Workflow Start Initiate Cross-Coupling (Suzuki or Buchwald) Check Analyze via LC-MS: Is Nitrile Hydrolyzed? Start->Check Water 1. Switch to strictly anhydrous solvents Check->Water Yes (Amide/Acid detected) Success Desired Coupled Product (Intact -CN) Check->Success No (Intact) Base 2. Replace strong base with anhydrous K3PO4 or Cs2CO3 Water->Base Ligand 3. Use bulky ligands (XPhos) to accelerate coupling Base->Ligand Ligand->Check Re-run & Evaluate

Iterative optimization logic tree for protecting activated nitriles during transition-metal catalysis.

References

  • [5] Willis, M. C., et al. Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates. ACS Medicinal Chemistry Letters (2025). Available at: [Link]

  • [2] Grokipedia. Hydrolysis of nitriles - Mechanism and Tetrahedral Intermediates. Grokipedia. Available at: [Link]

  • [3] Chemistry Coach. Organic Chemistry Carboxylic Acid Derivatives – Acid Anhydrides, Amides, Nitriles. Chemistry.coach. Available at: [Link]

  • [1] Cowan, D., et al. Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. MDPI Catalysts (2025). Available at: [Link]

  • [7] ChemRxiv. Expedited Aminoglutarimide C-N Cross-Coupling Enabled by High-Throughput Experimentation. ChemRxiv (2024). Available at: [Link]

Sources

Troubleshooting

Best purification and recrystallization methods for 5-Bromobenzo[d]thiazole-4-carbonitrile

Welcome to the Technical Support Center for the isolation, purification, and recrystallization of 5-Bromobenzo[d]thiazole-4-carbonitrile . This heterocyclic intermediate presents unique physicochemical challenges due to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation, purification, and recrystallization of 5-Bromobenzo[d]thiazole-4-carbonitrile . This heterocyclic intermediate presents unique physicochemical challenges due to the weakly basic benzothiazole core, the polar/hydrolyzable carbonitrile group, and the lipophilic, heavy bromine atom.

This guide is designed for research scientists and drug development professionals to troubleshoot common downstream processing issues and establish highly reproducible, self-validating purification workflows.

Purification & Recrystallization Workflow

The following workflow outlines the optimal path from a crude reaction mixture to an analytically pure solid (>98% HPLC).

PurificationWorkflow Crude Crude 5-Bromo- benzothiazole-4-carbonitrile TLC TLC / LC-MS Analysis (Identify Impurities) Crude->TLC Flash Flash Chromatography (Silica, EtOAc/Hexane) TLC->Flash Fractions Pool Pure Fractions (Evaporate to Solid) Flash->Fractions Dissolve Dissolve in Hot EtOAc (Minimal Volume) Fractions->Dissolve AntiSolvent Add Heptane Dropwise (Anti-Solvent) Dissolve->AntiSolvent Cool Slow Cooling (Room Temp to 4°C) AntiSolvent->Cool Filter Vacuum Filtration & Cold Wash Cool->Filter Pure Pure Recrystallized Product (>98% HPLC) Filter->Pure

Figure 1: End-to-end purification workflow for 5-Bromobenzo[d]thiazole-4-carbonitrile.

Troubleshooting & FAQs

Q1: During silica gel chromatography, my product co-elutes with a debrominated impurity. How can I resolve this?

  • Causality: The debrominated analog (benzo[d]thiazole-4-carbonitrile) has a very similar polarity to the 5-bromo derivative. Standard Ethyl Acetate/Hexane gradients often fail to provide sufficient selectivity because the dipole moments are nearly identical.

  • Solution: Switch to a more polarizable solvent system, such as Toluene/Ethyl Acetate or Dichloromethane (DCM)/Hexane. The heavy, electron-rich bromine atom interacts differently with polarizable solvents (like toluene) via dispersion forces, significantly improving separation on normal-phase silica. Alternatively, reverse-phase chromatography (C18) using Water/Acetonitrile gradients is highly effective for separating halogenated from non-halogenated benzothiazole species[1].

Q2: I am experiencing poor recovery during recrystallization from ethanol. The product either "oils out" or doesn't precipitate.

  • Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the compound is lower than the temperature at which it saturates the solvent, or if the solvent is too effective at solubilizing lipophilic impurities, which then act as a co-solvent. While ethanol is a classical recrystallization solvent for many benzothiazole carbonitriles[2],[3], the bulky bromine atom increases lipophilicity, altering its solubility profile.

  • Solution: Transition to a two-solvent (solvent/anti-solvent) system. This method is standard for brominated benzothiazoles, which are routinely and successfully recrystallized from Ethyl Acetate/Hexanes or EtOAc/Heptane[4].

Q3: Is the carbonitrile group at the 4-position stable during purification?

  • Causality: Nitriles are generally stable to neutral chromatography and standard recrystallization[5]. However, they are highly susceptible to hydrolysis (converting to amides or carboxylic acids) under strongly acidic or basic conditions, especially in the presence of water and heat.

  • Solution: Avoid using strong acids or bases during aqueous workup. If utilizing reverse-phase preparative HPLC, limit the concentration of acidic modifiers like Trifluoroacetic Acid (TFA) to ≤0.1%[1]. Furthermore, evaporate HPLC fractions immediately at low temperatures (<40°C) to prevent acid-catalyzed hydrolysis during concentration.

Q4: How do I remove residual palladium if this compound was synthesized via cross-coupling?

  • Causality: Palladium often coordinates strongly to the weakly basic nitrogen and the sulfur atom of the benzothiazole ring, carrying over into the organic phase.

  • Solution: Before chromatography or recrystallization, treat the organic solution with a metal scavenger (e.g., SiliaMetS® Thiol or QuadraPure® TU) for 2–4 hours at 40°C, then filter through a pad of Celite.

Standard Operating Procedures (SOPs)

SOP A: Optimized Flash Chromatography (Normal Phase)

This protocol is self-validating: successful execution is confirmed by a distinct UV-active band at 254 nm and an Rf value of ~0.4.

  • Sample Preparation (Dry Loading): Dissolve the crude mixture in a minimal amount of DCM. Add silica gel (approx. 3x the mass of the crude) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Reasoning: Benzothiazoles often streak if liquid-loaded due to poor solubility in pure hexanes; dry loading ensures a tight initial band.

  • Column Equilibration: Equilibrate the silica gel column with 10% EtOAc in Hexanes.

  • Elution: Run a gradient from 10% to 30% EtOAc in Hexanes. Monitor the eluent using a UV detector at 254 nm (the benzothiazole core is highly UV active).

  • Validation: Spot fractions on a TLC plate. The target compound should elute at an Rf of ~0.35–0.45 in 20% EtOAc/Hexanes.

  • Concentration: Pool the pure fractions and concentrate under reduced pressure at 35°C to yield a crude solid.

SOP B: Two-Solvent Recrystallization (EtOAc/Heptane)

This protocol maximizes yield while preventing the "oiling out" phenomenon.

  • Dissolution: Place the concentrated solid from SOP A into a clean Erlenmeyer flask. Add a minimal volume of hot Ethyl Acetate (approx. 3–5 mL per gram of product) and heat gently until fully dissolved.

  • Anti-Solvent Addition: While maintaining gentle heat, add hot Heptane dropwise until a faint, persistent cloudiness appears in the solution.

  • Clarification: Add exactly enough hot Ethyl Acetate (usually 1–3 drops) to clear the solution back to transparency.

  • Crystal Growth: Remove the flask from the heat source, cover it, and allow it to cool completely undisturbed to room temperature (approx. 2 hours). Reasoning: Slow cooling promotes the growth of large, pure crystals and excludes impurities from the crystal lattice.

  • Yield Maximization: Transfer the flask to an ice bath (4°C) for 1 hour to force the remaining product out of the solution.

  • Isolation: Filter the crystals via a Büchner funnel, wash with ice-cold Heptane, and dry under high vacuum for 12 hours.

Quantitative Data & Solvent Selection

Summarized below are the optimized solvent systems for the purification of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Solvent SystemApplicationRf / RetentionKey Advantages & Notes
20% EtOAc / Hexanes Normal Phase SilicaRf ~ 0.35 - 0.45Standard system; provides good general clearance of polar impurities.
50% DCM / Hexanes Normal Phase SilicaRf ~ 0.30Excellent for separating debrominated impurities due to polarizability.
MeCN / Water (0.1% TFA) Reverse Phase (C18)RT ~ 4.5 minBest for high-purity preparative separation[1]. Keep temp <40°C.
EtOAc / Heptane (1:3) RecrystallizationN/AYields >85% recovery; strictly prevents the product from oiling out[4].
Ethanol (100%) RecrystallizationN/AYields ~70-80%; viable only if the crude is already >90% pure[2],[3].

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Benchmarking 5-Bromobenzo[d]thiazole-4-carbonitrile Against Other Benzothiazole Scaffolds

Introduction: The Benzothiazole Scaffold and the Emergence of 5-Bromobenzo[d]thiazole-4-carbonitrile The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a privileged scaffold...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Benzothiazole Scaffold and the Emergence of 5-Bromobenzo[d]thiazole-4-carbonitrile

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a privileged scaffold in medicinal chemistry.[1] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[2][3] The therapeutic potential of this scaffold is largely dictated by the nature and position of its substituents, which influence the molecule's physicochemical properties, target binding affinity, and overall bioactivity.[1][4]

This guide provides an in-depth comparative analysis of 5-Bromobenzo[d]thiazole-4-carbonitrile, a promising but less-studied derivative, against other well-established benzothiazole scaffolds. As a Senior Application Scientist, my objective is to provide researchers, scientists, and drug development professionals with a comprehensive, data-driven framework to evaluate the potential of this molecule in their discovery programs. We will delve into structure-activity relationships (SAR), supported by experimental data from the literature, to benchmark its predicted performance and guide future research.

The unique substitution pattern of 5-Bromobenzo[d]thiazole-4-carbonitrile, featuring a bromine atom at the 5-position and a carbonitrile group at the 4-position, presents an intriguing profile. Halogenation, particularly at the 5- and 6-positions, has been shown to modulate the electronic properties of the benzothiazole ring, often enhancing biological activity.[5] The electron-withdrawing nature of the bromine atom can influence the molecule's ability to participate in crucial interactions with biological targets. Similarly, the carbonitrile group is a versatile functional group that can act as a hydrogen bond acceptor and participate in various chemical transformations, offering a handle for further derivatization.[6]

This guide will systematically compare 5-Bromobenzo[d]thiazole-4-carbonitrile with other key benzothiazole derivatives across several key therapeutic areas: anticancer, antimicrobial, and enzyme inhibition. By synthesizing data from numerous studies, we aim to provide a clear perspective on where this particular scaffold may excel and what its potential liabilities might be.

Comparative Analysis of Biological Activity: A Data-Driven Approach

To objectively benchmark 5-Bromobenzo[d]thiazole-4-carbonitrile, we will compare its anticipated activity with that of other benzothiazole derivatives for which experimental data is available. This comparison will be structured around key performance indicators such as the half-maximal inhibitory concentration (IC50) for anticancer and enzyme inhibitory activities, and the minimum inhibitory concentration (MIC) for antimicrobial activity.

Anticancer Activity: Targeting Key Oncogenic Pathways

Benzothiazole derivatives have shown significant promise as anticancer agents, often by inhibiting key players in oncogenic signaling pathways such as receptor tyrosine kinases (e.g., EGFR, VEGFR-2) and topoisomerases.[1][4]

Structure-Activity Relationship Insights:

  • Substitution at the 2-position: The 2-position of the benzothiazole ring is a common site for modification. Aryl substitutions at this position have been extensively explored and have yielded potent anticancer compounds.[7]

  • Substitution on the Benzene Ring: Electron-withdrawing groups, such as halogens, on the benzene portion of the benzothiazole scaffold have been shown to enhance anticancer activity.[8] For instance, fluorinated benzothiazole derivatives have demonstrated potent activity against breast cancer cell lines.[2] The presence of the bromo group at the 5-position of our target molecule is therefore of significant interest.

Comparative Data on Anticancer Activity:

The following table summarizes the IC50 values of various benzothiazole derivatives against different cancer cell lines, providing a benchmark for the potential efficacy of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Derivative Class Specific Compound Cancer Cell Line IC50 (µM) Reference
2-(4-Aminophenyl)benzothiazoles3'-methyl derivativeMCF-7 (Breast)Potent (nanomolar range)[4]
3'-bromo derivativeMCF-7 (Breast)Potent (nanomolar range)[4]
Fluorinated 2-Arylbenzothiazoles3-(5-fluorobenzo[d]thiazol-2-yl)phenolMCF-7 (Breast)0.57[2]
4-(5-fluorobenzo[d]thiazol-2-yl)phenolMCF-7 (Breast)0.4[2]
Indole-based BenzothiazolesChlorobenzyl indole semicarbazideHT-29 (Colon)0.024[2]
H460 (Lung)0.29[2]
A549 (Lung)0.84[2]
MDA-MB-231 (Breast)0.88[2]
Benzamide-based BenzothiazolesMethoxybenzamide derivativeVarious1.1 - 8.8[2]
Chloromethylbenzamide derivativeVarious1.1 - 8.8[2]

Based on this data, it is reasonable to hypothesize that 5-Bromobenzo[d]thiazole-4-carbonitrile could exhibit potent anticancer activity, particularly if further functionalized at the 2-position with moieties known to enhance cytotoxicity.

Antimicrobial Activity: Combating Bacterial Resistance

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Benzothiazole derivatives have emerged as a promising class of compounds with activity against a range of bacterial pathogens.[9]

Structure-Activity Relationship Insights:

  • Substituents on the Benzothiazole Ring: The nature and position of substituents on the benzothiazole core significantly impact antibacterial efficacy.[6] Halogen substitutions have been shown to enhance activity.

  • Hybrid Molecules: Hybrid molecules incorporating the benzothiazole scaffold with other antimicrobial pharmacophores, such as thiazolidinones, have demonstrated potent activity.

Comparative Data on Antimicrobial Activity:

The following table presents the Minimum Inhibitory Concentration (MIC) values of various benzothiazole derivatives against different bacterial strains.

Derivative Class Specific Compound Bacterial Strain MIC (µg/mL) Reference
Thiazolidin-4-one derivatives4-nitro substitutedP. aeruginosa0.09 - 0.18 (mg/mL)[6]
4-methoxy substitutedE. coli0.09 - 0.18 (mg/mL)[6]
Phenyl urea derivativesDerivative 83aE. faecalis8[6]
Sulfonamide analoguesDerivative 66cP. aeruginosa3.1 - 6.2[6]
S. aureus3.1 - 6.2[6]
E. coli3.1 - 6.2[6]
Pyrazole-thiazole hybridsDerivative 63aB. subtilis1.9[6]

The presence of the bromo group in 5-Bromobenzo[d]thiazole-4-carbonitrile suggests it could be a valuable scaffold for the development of new antibacterial agents.

Enzyme Inhibition: A Mechanism-Based Approach

Many of the biological effects of benzothiazole derivatives can be attributed to their ability to inhibit specific enzymes. Understanding these interactions is crucial for rational drug design.

Key Enzyme Targets for Benzothiazole Derivatives:

  • Receptor Tyrosine Kinases (RTKs): EGFR and VEGFR-2 are key regulators of cell proliferation and angiogenesis, respectively, and are validated cancer targets.[10][11]

  • Topoisomerases: These enzymes are essential for DNA replication and are targeted by several clinically used anticancer drugs.[12]

  • Other Enzymes: Benzothiazoles have also been shown to inhibit other enzymes such as acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B), which are relevant to neurodegenerative diseases.

Comparative Data on Enzyme Inhibition:

The following table provides IC50 values for the inhibition of various enzymes by different benzothiazole derivatives.

Enzyme Target Derivative Class Specific Compound IC50 Reference
VEGFR-2 2-Aminobenzothiazole hybridsCompound 4a (with 6-nitro)91 nM[13]
Benzoxazole/benzothiazole derivativesCompound 4c0.12 µM[14]
EGFR Benzothiazole-based derivativesCompound 3924.58 nM[15]
Compound 4030.42 nM[15]
Topoisomerase IIα 3-amino-2-(2-bromobenzyl)-1,3-benzothiazoliumBM339 nM[1]
AChE Benzothiazole derivativeCompound 4f23.4 nM[16]
MAO-B Benzothiazole derivativeCompound 4f40.3 nM[16]

These data highlight the potential of the benzothiazole scaffold to generate potent and selective enzyme inhibitors. The electronic properties conferred by the bromo and carbonitrile substituents in 5-Bromobenzo[d]thiazole-4-carbonitrile could lead to novel interactions with enzyme active sites.

Experimental Design and Protocols for Comparative Analysis

To rigorously benchmark 5-Bromobenzo[d]thiazole-4-carbonitrile, a series of standardized in vitro assays should be performed. The following protocols provide a framework for such a comparative study.

Synthesis of 5-Bromobenzo[d]thiazole-4-carbonitrile

Proposed Synthetic Protocol (Cyanation Route):

  • Starting Material: 4,5-Dibromobenzo[d]thiazole.

  • Reaction: The cyanation of the 4-bromo position can be achieved using a cyanide source such as copper(I) cyanide in a suitable solvent like DMF.[18]

  • Procedure:

    • To a solution of 4,5-Dibromobenzo[d]thiazole in anhydrous DMF, add copper(I) cyanide.

    • Degas the mixture with an inert gas (e.g., argon) and heat at an elevated temperature (e.g., 140 °C) for a specified duration.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., CH2Cl2).

    • Dry the organic layer, concentrate in vacuo, and purify the crude product by column chromatography.

  • Characterization: Confirm the structure of the synthesized 5-Bromobenzo[d]thiazole-4-carbonitrile using standard analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and IR spectroscopy.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[7]

Protocol:

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7, HepG2, A549) in appropriate media and conditions.

  • Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of 5-Bromobenzo[d]thiazole-4-carbonitrile and a panel of other benzothiazole derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan crystals by viable cells.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the resulting solution using a microplate reader at a specific wavelength (typically 570 nm).

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

In Vitro Antimicrobial Activity Assay (Broth Microdilution)

The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[19]

Protocol:

  • Bacterial Culture: Grow bacterial strains (e.g., S. aureus, E. coli, P. aeruginosa) in appropriate broth media.

  • Compound Preparation: Prepare serial dilutions of 5-Bromobenzo[d]thiazole-4-carbonitrile and other benzothiazole derivatives in a 96-well microtiter plate.

  • Inoculation: Add a standardized bacterial inoculum to each well.

  • Incubation: Incubate the plates under appropriate conditions (e.g., 37 °C for 24 hours).

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Mechanism of Action: Signaling Pathways

To provide a deeper understanding of how benzothiazole derivatives exert their effects, it is essential to visualize their impact on key signaling pathways.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell proliferation and survival, and its dysregulation is a hallmark of many cancers.[10][20]

EGFR_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular EGF EGF EGFR EGFR EGF->EGFR Binds RAS RAS EGFR->RAS Activates PI3K PI3K EGFR->PI3K Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Survival Cell Survival mTOR->Survival Benzothiazole Benzothiazole Inhibitor Benzothiazole->EGFR Inhibits VEGFR2_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_intracellular Intracellular VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates PKC PKC PLCg->PKC RAF RAF PKC->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Angiogenesis Angiogenesis ERK->Angiogenesis AKT AKT PI3K->AKT AKT->Angiogenesis Benzothiazole Benzothiazole Inhibitor Benzothiazole->VEGFR2 Inhibits

Caption: VEGFR-2 signaling pathway and its inhibition by benzothiazole derivatives.

Topoisomerase II Mechanism of Action

Topoisomerase II enzymes resolve DNA tangles by creating transient double-strand breaks, allowing another DNA segment to pass through, and then religating the broken strands. [12][21]

Topoisomerase_II_Mechanism cluster_process Topoisomerase II Catalytic Cycle start 1. Topo II binds to G-segment DNA bind_t 2. T-segment DNA binds to complex start->bind_t cleavage 3. G-segment is cleaved (ATP-dependent) bind_t->cleavage passage 4. T-segment passes through the break cleavage->passage ligation 5. G-segment is religated passage->ligation release 6. T-segment is released ligation->release end Topo II dissociates release->end Inhibitor Benzothiazole Inhibitor Inhibitor->cleavage Prevents religation

Caption: The catalytic cycle of Topoisomerase II and its inhibition by benzothiazole derivatives.

Conclusion: The Promise of 5-Bromobenzo[d]thiazole-4-carbonitrile

This comparative guide has benchmarked 5-Bromobenzo[d]thiazole-4-carbonitrile against a range of other benzothiazole scaffolds, drawing upon a wealth of experimental data from the scientific literature. The analysis of structure-activity relationships suggests that the unique substitution pattern of this molecule—a bromine atom at the 5-position and a carbonitrile group at the 4-position—holds significant promise for the development of novel therapeutic agents.

The presence of the bromo substituent is anticipated to enhance both anticancer and antimicrobial activities, a trend consistently observed in related benzothiazole derivatives. The carbonitrile group not only influences the electronic properties of the scaffold but also provides a valuable synthetic handle for further optimization.

While direct experimental data for 5-Bromobenzo[d]thiazole-4-carbonitrile is currently limited, this guide provides a strong rationale for its synthesis and biological evaluation. The proposed experimental protocols offer a clear path forward for researchers to investigate its potential as an anticancer, antimicrobial, or enzyme-inhibiting agent. The provided visualizations of key signaling pathways further contextualize the potential mechanisms of action for this and other benzothiazole-based compounds.

In the quest for novel and more effective therapeutics, the exploration of understudied scaffolds like 5-Bromobenzo[d]thiazole-4-carbonitrile is paramount. The insights and data presented in this guide are intended to empower researchers to make informed decisions and to accelerate the discovery and development of the next generation of benzothiazole-based drugs.

References

  • Benzothiazole derivatives in cancer treatment: synthesis and therapeutic potential: review. (2025). Ovid.
  • A Comparative Analysis of the Anticancer Properties of Benzothiazole Deriv
  • Topoisomerase: Types, Structure, Functions, Mechanism. (2023). Microbe Notes.
  • A Review on Anticancer Potentials of Benzothiazole Deriv
  • Benzothiazole derivatives as anticancer agents. (2019). Taylor & Francis.
  • Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. (2022). PMC.
  • EGF/EGFR Signaling Pathway. (n.d.).
  • Pharmacological Profiling of Substituted Benzothiazoles: Insights into Structure-Activity Relationships. (2024). Ignited Minds Journals.
  • Chapter 4: Synthesis, Properties, and Biological Applications of Benzothiazoles. (2024). IntechOpen.
  • Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. (2020). Frontiers in Cell and Developmental Biology.
  • A Review on Anticancer Potentials of Benzothiazole Derivatives. (2025).
  • General mechanism of action of topoisomerase II (a) topoisomerase binds... (n.d.).
  • Novel 5- and 6-subtituted benzothiazoles with improved physicochemical properties: potent S1P₁ agonists with in vivo lymphocyte-depleting activity. (2012). PubMed.
  • Development - VEGF signaling via VEGFR2 - generic cascades P
  • EGFR Inhibitor Pathway, Pharmacodynamics. (n.d.). ClinPGx.
  • Comparative Analysis of Antibacterial Efficacy in Benzothiazole Derivatives: A Positional Isomer Perspective. (2025). Benchchem.
  • Benzoxazole/benzothiazole-derived VEGFR-2 inhibitors: Design, synthesis, molecular docking, and anticancer evalu
  • Targeting EGFR tyrosine kinase: Synthesis, in vitro antitumor evaluation, and molecular modeling studies of benzothiazole-based deriv
  • New benzothiazole hybrids as potential VEGFR-2 inhibitors: design, synthesis, anticancer evaluation, and in silico study. (2023). Taylor & Francis.
  • Signaling pathways of VEGFR-2. The VEGFR-2 consists of extracellular... (n.d.).
  • Schematic illustration of VEGFR-2 signaling pathways. Stimulation of... (n.d.).
  • Simplified EGFR-signaling pathway. Ligands are EGF, TGF-β, ER, and AR.... (n.d.).
  • An In-Depth Analysis of Benzothiazole Derivatives: Structure, Properties, and Applications. (2024).
  • Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. (2022). PMC.
  • VEGFA-VEGFR2 signaling | P
  • Structure-Property Correlation of Halogen Substituted Benzothiazole Crystals. (n.d.).
  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (2023). PMC.
  • Topoisomerase: Overview & Applic
  • Organic Syntheses Procedure. (n.d.). Organic Syntheses.
  • Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico Mechanistic Investig
  • Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors. (2025).
  • An In-depth Technical Guide to the Synthesis of 5-Bromo-2-chlorobenzo[d]thiazole. (2025). Benchchem.
  • Schematic representation of structure‐activity relationship for the 27–46 series. (n.d.).
  • Benzothiazole derivatives as anticancer agents. (2019). PMC.
  • 5,5′-Thiobis(3-bromoisothiazole-4-carbonitrile). (2024). MDPI.
  • Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b]b[8][12]enzothiazole Derivatives via Microwave-Assisted Synthesis. (2022). MDPI.

  • Benzo[1,2-d:4,5-d′]bis(t[7][8][12]hiadiazole)-4-carbonitrile. (2023). MDPI.

  • Cook–Heilbron thiazole synthesis. (n.d.). Wikipedia.

Sources

Comparative

Mass Spectrometry Fragmentation Pattern Analysis of 5-Bromobenzo[d]thiazole-4-carbonitrile: A Comprehensive Comparison Guide

As a Senior Application Scientist specializing in the structural elucidation of halogenated heterocycles, I frequently evaluate analytical workflows for complex Active Pharmaceutical Ingredient (API) intermediates. 5-Bro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in the structural elucidation of halogenated heterocycles, I frequently evaluate analytical workflows for complex Active Pharmaceutical Ingredient (API) intermediates. 5-Bromobenzo[d]thiazole-4-carbonitrile (C₈H₃BrN₂S) is a highly functionalized scaffold whose mass spectrometry (MS) characterization requires a nuanced understanding of competitive fragmentation pathways.

This guide objectively compares the MS fragmentation behavior of 5-Bromobenzo[d]thiazole-4-carbonitrile against its structural analogs and evaluates the performance of High-Resolution Mass Spectrometry (HRMS) versus Triple Quadrupole (QqQ) platforms. By focusing on the causality behind experimental choices, this guide provides a self-validating framework for robust compound identification.

Mechanistic Principles of Benzothiazole Fragmentation

The fragmentation of 5-Bromobenzo[d]thiazole-4-carbonitrile under Electrospray Ionization (ESI) is governed by the relative bond dissociation energies of its three functional moieties: the bromine atom, the carbonitrile group, and the heteroaromatic thiazole ring.

  • Halogen Cleavage (The Self-Validating Anchor): The primary fragmentation event is the cleavage of the C-Br bond. Bromine's natural isotopic distribution yields a ~1:1 ratio of ⁷⁹Br and ⁸¹Br. This creates a characteristic doublet for the intact molecular ion ([M+H]⁺ at m/z 238.9 and 240.9), which serves as an internal validation check; any true precursor must exhibit this exact isotopic signature[1].

  • Thiazole Ring Opening: Following the loss of the bromine radical, the highly stable benzothiazole core requires higher collision energies to fragment. Literature establishes that the diagnostic markers for benzothiazole ring cleavage are the neutral losses of 27 amu (CHN) and 44 amu (CS)[2].

  • Nitrile Elimination: The presence of the carbonitrile group at the 4-position introduces a competing pathway for the loss of HCN (27.01 Da). In low-resolution instruments, this can isobarically overlap with the thiazole CHN loss, necessitating careful MS/MS interpretation or high-resolution platforms[3].

Fragmentation M [M+H]+ m/z 238.9 / 240.9 5-Bromobenzo[d]thiazole-4-carbonitrile F1 [M+H - Br•]+ m/z 160.0 Benzothiazole-carbonitrile cation M->F1 -Br• (-78.9 Da) F2 [M+H - HCN]+ m/z 211.9 / 213.9 Loss of Nitrile/Thiazole CHN M->F2 -HCN (-27.0 Da) F3 [M+H - Br• - HCN]+ m/z 133.0 Core Cation F1->F3 -HCN (-27.0 Da) F2->F3 -Br• (-78.9 Da) F4 [M+H - Br• - HCN - CS]+ m/z 89.0 Substituted Benzene Core F3->F4 -CS (-44.0 Da)

Proposed MS/MS fragmentation pathway of 5-Bromobenzo[d]thiazole-4-carbonitrile.

Comparative Fragmentation Analysis: Structural Alternatives

To contextualize the analytical performance, we must compare 5-Bromobenzo[d]thiazole-4-carbonitrile against two structural alternatives: its chlorinated analog (5-Chlorobenzo[d]thiazole-4-carbonitrile) and an unsubstituted reference (4-Bromobenzothiazole).

Causality in Structural Differentiation: Differentiating the brominated from the chlorinated analog relies entirely on the isotopic distribution and precise mass defect. Chlorine presents a ~3:1 ratio (³⁵Cl/³⁷Cl), whereas bromine presents a ~1:1 ratio. When developing targeted assays, monitoring both isotopes prevents false negatives caused by matrix suppression. Furthermore, the electron-withdrawing carbonitrile group in our target molecule increases the activation energy required for initial halogen loss compared to 4-bromobenzothiazole, shifting the optimal collision energy higher.

Table 1: Comparative Diagnostic Ions and Neutral Losses
CompoundExact Mass[M+H]⁺Isotope PatternPrimary Neutral LossKey Diagnostic Fragments (m/z)
5-Bromobenzo[d]thiazole-4-carbonitrile 238.9278~1:1 (⁷⁹Br/⁸¹Br)-Br• (78.9 Da)160.0, 133.0, 89.0
5-Chlorobenzo[d]thiazole-4-carbonitrile 195.0013~3:1 (³⁵Cl/³⁷Cl)-Cl• (34.9 Da)160.0, 133.0, 89.0
4-Bromobenzothiazole 213.9320~1:1 (⁷⁹Br/⁸¹Br)-Br• (78.9 Da)135.0, 108.0, 64.0

Analytical Platform Comparison: HRMS vs. QqQ

Selecting the correct mass spectrometry platform dictates the reliability of your data. The choice between an Orbitrap (HRMS) and a Triple Quadrupole (QqQ) depends on whether the goal is structural elucidation or high-throughput quantification.

  • Orbitrap HRMS: Essential for de novo structural confirmation. The resolving power (R > 60,000) is required to distinguish the exact mass of the[M+H - Br]⁺ fragment (m/z 160.0095) from isobaric background noise. It also confirms that the 27 Da loss is specifically HCN (27.0109 Da) rather than a hydrocarbon fragment[3].

  • Triple Quadrupole (QqQ): The gold standard for targeted quantification. By utilizing Multiple Reaction Monitoring (MRM), the specific transitions of m/z 238.9 → 160.0 and 240.9 → 160.0 provide an ultra-sensitive, self-validating assay. If the ratio of these two transitions deviates from 1:1, the user immediately knows an interference is present.

Table 2: Platform Performance Metrics
FeatureOrbitrap HRMSTriple Quadrupole (QqQ)
Mass Accuracy < 5 ppm (Exact Mass)Nominal mass (~0.1 Da)
Primary Utility Structural elucidation, Impurity profilingTargeted quantification (MRM), PK studies
Isotope Resolution Resolves fine isotopic structureRelies on unit mass resolution
Sensitivity (LOD) Moderate to HighUltra-High (in MRM mode)

Validated Experimental Protocol: LC-ESI-MS/MS Workflow

The following protocol details a self-validating system for characterizing 5-Bromobenzo[d]thiazole-4-carbonitrile. Every step is designed with a specific chemical causality to ensure data integrity.

Step-by-Step Methodology
  • Sample Preparation: Dissolve the analyte in LC-MS grade methanol to a concentration of 1 µg/mL. Causality: Methanol provides excellent solubility for benzothiazoles. Add 0.1% Formic Acid (FA) to the solution. The acidic modifier ensures complete protonation of the basic thiazole nitrogen, generating a stable [M+H]⁺ precursor ion.

  • Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (50 x 2.1 mm, 1.7 µm). Use a gradient of Mobile Phase A (H₂O + 0.1% FA) and Mobile Phase B (Acetonitrile + 0.1% FA) from 5% B to 95% B over 5 minutes. Causality: The C18 stationary phase effectively retains the hydrophobic benzothiazole core, separating it from early-eluting polar salts.

  • Source Optimization (ESI+): Set capillary voltage to 3.5 kV and desolvation temperature to 350°C. Causality: High desolvation temperatures are required to efficiently evaporate the aqueous/organic droplet, preventing in-source fragmentation while maximizing ion transmission.

  • MS1 Isotope Validation: Scan m/z 100–500. Self-Validation Check: Confirm the presence of the m/z 238.9278 and 240.9258 isotopic pair at a ~1:1 relative abundance with a mass error of < 5 ppm. If this ratio is absent, the target compound is not present.

  • Stepped Collision Energy (HCD/CID): Isolate the precursor ions using a 1.0 Da window. Apply Normalized Collision Energies (NCE) at 20, 30, and 40 eV. Causality: Benzothiazoles possess a highly stable heteroaromatic core. 20 eV will primarily yield the diagnostic halogen loss (m/z 160.0), while 40 eV is required to shatter the thiazole ring and observe the secondary -HCN and -CS neutral losses.

Workflow S1 Sample Prep (0.1% FA in MeOH) S2 ESI Source (Positive Ion Mode) S1->S2 S3 Mass Analyzer (Orbitrap HRMS / QqQ) S2->S3 S4 Collision Cell (HCD / CID 20-40 eV) S3->S4 S5 Data Analysis (Isotope Validation) S4->S5

Self-validating LC-MS/MS analytical workflow for benzothiazole characterization.

References

  • Oxidation of Refractory Benzothiazoles with PMS/CuFe2O4: Kinetics and Transformation Intermediates - ACS Publications.[Link]

  • Combined mass spectrometry and computational analysis of cyanine dyes and their structural analogues - RSC Publishing.[Link]

Sources

Validation

A Comparative Guide to the Synthesis of 5-Bromobenzo[d]thiazole-4-carbonitrile for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the efficient synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, 5-Bromobenzo[d]thiazole-4-carbonitrile stands out as a val...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and development, the efficient synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, 5-Bromobenzo[d]thiazole-4-carbonitrile stands out as a valuable scaffold for the development of new therapeutic agents. Its unique substitution pattern offers a versatile platform for further chemical modifications. This guide provides an in-depth, objective comparison of two distinct synthetic routes to this target molecule, offering detailed experimental protocols, quantitative data, and expert insights to aid researchers in selecting the most suitable pathway for their specific needs.

Introduction to 5-Bromobenzo[d]thiazole-4-carbonitrile

5-Bromobenzo[d]thiazole-4-carbonitrile is a key intermediate in medicinal chemistry. The benzothiazole core is a privileged structure found in numerous biologically active compounds. The presence of a bromine atom at the 5-position and a nitrile group at the 4-position provides orthogonal handles for diverse chemical transformations, such as cross-coupling reactions and the elaboration of the nitrile into other functional groups. The strategic synthesis of this molecule is therefore of significant interest. This guide will explore two plausible synthetic strategies, herein designated as Route A and Route B, and provide a critical evaluation of their respective efficiencies.

Route A: Late-Stage Cyanation via Sandmeyer Reaction

This route focuses on the construction of the brominated aminobenzothiazole core, followed by the conversion of the amino group to the desired nitrile in the final step. This strategy is advantageous when the starting materials for the initial cyclization are readily accessible and the Sandmeyer reaction proceeds with high fidelity.

Experimental Protocol: Route A

Step A1: Synthesis of 2,5-Dibromo-4-nitroaniline

The synthesis begins with the dibromination and nitration of a suitable aniline precursor. A well-established method involves the bromination of 4-nitroaniline.[1][2]

  • Materials: 4-nitroaniline, Sulfuric acid (60%), Bromine, Hydrogen peroxide (30%).

  • Procedure:

    • In a reaction vessel, 27.6 g of 4-nitroaniline is added to 220.0 g of 60% sulfuric acid with stirring. The slurry is stirred for 2 hours.

    • 35.2 g of bromine is carefully added while maintaining the temperature between 20-25 °C. The reaction is maintained at this temperature for 4 hours.

    • 25.0 g of 30% hydrogen peroxide is subsequently added, ensuring the temperature remains between 20-25 °C.

    • The mixture is stirred for an additional 4 hours.

    • The product is isolated by filtration, washed with water, and dried to yield 2,6-dibromo-4-nitroaniline. A similar procedure using sodium bromide in sulfuric acid also yields the desired product.[1][3]

Step A2: Selective Reduction to 3-Bromo-4,6-diaminobenzene (Zinin Reduction)

A critical step in this route is the selective reduction of the nitro group in the presence of two aryl bromides. The Zinin reduction, which utilizes sodium sulfide, is a well-documented method for the chemoselective reduction of nitroarenes.[4][5]

  • Materials: 2,5-Dibromo-4-nitroaniline, Sodium sulfide nonahydrate, Ethanol, Water.

  • Procedure:

    • A solution of sodium sulfide nonahydrate in water is prepared.

    • 2,5-Dibromo-4-nitroaniline is dissolved in ethanol and the sodium sulfide solution is added dropwise at room temperature.

    • The reaction mixture is heated to reflux and monitored by TLC until the starting material is consumed.

    • After cooling, the reaction mixture is poured into water and the product is extracted with an organic solvent (e.g., ethyl acetate).

    • The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the crude 3-bromo-4,6-diaminobenzene.

Step A3: Synthesis of 4-Amino-5-bromobenzothiazole

The formation of the benzothiazole ring is achieved through the reaction of the diamine with a suitable one-carbon synthon, often in the presence of an oxidizing agent.

  • Materials: 3-Bromo-4,6-diaminobenzene, Potassium thiocyanate, Bromine, Acetic acid.

  • Procedure:

    • 3-Bromo-4,6-diaminobenzene is dissolved in glacial acetic acid.

    • Potassium thiocyanate is added to the solution.

    • A solution of bromine in acetic acid is added dropwise at a low temperature (e.g., 0-5 °C).

    • The reaction mixture is stirred at room temperature until completion.

    • The mixture is then poured into water and neutralized with a base (e.g., sodium bicarbonate).

    • The precipitated product, 4-amino-5-bromobenzothiazole, is collected by filtration, washed with water, and dried.

Step A4: Sandmeyer Cyanation to 5-Bromobenzo[d]thiazole-4-carbonitrile

The final step involves the conversion of the 4-amino group to the 4-cyano group via the Sandmeyer reaction, a classic and reliable method for this transformation.[6][7][8]

  • Materials: 4-Amino-5-bromobenzothiazole, Sodium nitrite, Hydrochloric acid, Copper(I) cyanide, Potassium cyanide.

  • Procedure:

    • 4-Amino-5-bromobenzothiazole is dissolved in a mixture of hydrochloric acid and water and cooled to 0-5 °C.

    • A solution of sodium nitrite in water is added dropwise to form the diazonium salt.

    • In a separate flask, a solution of copper(I) cyanide and potassium cyanide in water is prepared and cooled.

    • The cold diazonium salt solution is slowly added to the copper(I) cyanide solution.

    • The reaction mixture is allowed to warm to room temperature and then heated to ensure complete reaction.

    • The product is isolated by extraction with an organic solvent, followed by purification by column chromatography to yield 5-Bromobenzo[d]thiazole-4-carbonitrile.

Route A Workflow A1 4-Nitroaniline A2 2,5-Dibromo-4-nitroaniline A1->A2 Br₂, H₂O₂, H₂SO₄ A3 3-Bromo-4,6-diaminobenzene A2->A3 Na₂S (Zinin Reduction) A4 4-Amino-5-bromobenzothiazole A3->A4 KSCN, Br₂, CH₃COOH A5 5-Bromobenzo[d]thiazole- 4-carbonitrile A4->A5 1. NaNO₂, HCl 2. CuCN, KCN

Caption: Synthetic workflow for Route A.

Route B: Early-Stage Bromination and Late-Stage C-H Functionalization

This alternative route involves the initial synthesis of the benzothiazole core, followed by sequential bromination and cyanation. This approach can be more direct if regioselective C-H functionalization methods are available and efficient.

Experimental Protocol: Route B

Step B1: Synthesis of Benzothiazole

The synthesis of the parent benzothiazole can be achieved through various methods, with a common approach being the condensation of 2-aminothiophenol with formic acid.

  • Materials: 2-Aminothiophenol, Formic acid.

  • Procedure:

    • A mixture of 2-aminothiophenol and an excess of formic acid is heated to reflux.

    • The reaction is monitored by TLC until completion.

    • After cooling, the excess formic acid is removed under reduced pressure.

    • The residue is neutralized with a base and the product is extracted with an organic solvent.

    • The organic layer is dried and the solvent is evaporated to give benzothiazole.

Step B2: Regioselective Bromination to 5-Bromobenzothiazole

The introduction of the bromine atom at the 5-position is a key step. Direct bromination of benzothiazole can lead to a mixture of products, therefore, controlling the regioselectivity is crucial.

  • Materials: Benzothiazole, N-Bromosuccinimide (NBS), Acetic acid.

  • Procedure:

    • Benzothiazole is dissolved in glacial acetic acid.

    • N-Bromosuccinimide is added portion-wise at room temperature.

    • The reaction mixture is stirred until the starting material is consumed.

    • The mixture is poured into water and the product is extracted with an organic solvent.

    • The organic layer is washed with a solution of sodium thiosulfate to remove any remaining bromine, then with brine.

    • The organic layer is dried and the solvent is removed to yield 5-bromobenzothiazole.[9]

Step B3: Regioselective Nitration of 5-Bromobenzothiazole

To introduce the cyano group at the 4-position, a common strategy is to first introduce a nitro group, which can then be reduced to an amine and subsequently converted to a nitrile. The regioselectivity of the nitration of 5-bromobenzothiazole is a critical consideration.

  • Materials: 5-Bromobenzothiazole, Nitric acid, Sulfuric acid.

  • Procedure:

    • 5-Bromobenzothiazole is added slowly to a mixture of concentrated nitric acid and sulfuric acid at 0 °C.

    • The reaction mixture is stirred at a controlled temperature and the progress is monitored.

    • The mixture is then carefully poured onto ice.

    • The precipitated product, 5-bromo-4-nitrobenzothiazole, is collected by filtration, washed with water, and dried.

Step B4: Reduction of 5-Bromo-4-nitrobenzothiazole

The nitro group is reduced to an amino group, for example, using tin(II) chloride.

  • Materials: 5-Bromo-4-nitrobenzothiazole, Tin(II) chloride dihydrate, Ethanol.

  • Procedure:

    • A mixture of 5-bromo-4-nitrobenzothiazole and tin(II) chloride dihydrate in ethanol is heated to reflux.

    • After the reaction is complete, the solvent is removed and the residue is treated with a basic solution.

    • The product, 4-amino-5-bromobenzothiazole, is extracted with an organic solvent, dried, and the solvent is evaporated.

Step B5: Sandmeyer Cyanation to 5-Bromobenzo[d]thiazole-4-carbonitrile

This final step is identical to Step A4 in Route A.

  • Materials and Procedure: See Step A4.

Route B Workflow B1 2-Aminothiophenol B2 Benzothiazole B1->B2 HCOOH, Reflux B3 5-Bromobenzothiazole B2->B3 NBS, CH₃COOH B4 5-Bromo-4-nitrobenzothiazole B3->B4 HNO₃, H₂SO₄ B5 4-Amino-5-bromobenzothiazole B4->B5 SnCl₂, EtOH B6 5-Bromobenzo[d]thiazole- 4-carbonitrile B5->B6 1. NaNO₂, HCl 2. CuCN, KCN

Caption: Synthetic workflow for Route B.

Comparative Analysis

MetricRoute A: Late-Stage CyanationRoute B: C-H Functionalization
Overall Yield Potentially lower due to the number of steps and potential for side reactions in the early stages.Potentially higher if regioselective C-H functionalization steps are efficient.
Number of Steps 4 steps5 steps
Starting Materials 4-Nitroaniline (readily available and inexpensive).2-Aminothiophenol (can be more expensive and less stable).
Key Challenges - Selective reduction of the nitro group in the presence of two bromines.- Potential for multiple isomers during the initial bromination/nitration.- Regioselectivity of the nitration of 5-bromobenzothiazole.- Potential for over-bromination or other side reactions.
Scalability May be challenging to scale up due to the use of bromine and the multi-step nature.Potentially more scalable if the C-H functionalization steps are robust and high-yielding.
Safety & Environmental Involves the use of bromine and potentially hazardous intermediates.Involves strong acids for nitration.
Scientific Rationale This route relies on well-established and predictable named reactions, offering a higher degree of control over the introduction of functional groups.This route explores more modern C-H functionalization strategies, which can be more atom-economical if successful.

Expert Insights and Recommendations

Both routes present viable pathways to 5-Bromobenzo[d]thiazole-4-carbonitrile, each with its own set of advantages and challenges.

Route A is a more classical approach that relies on a series of well-understood transformations. The primary challenge lies in the selective reduction of the dinitro precursor. However, the Zinin reduction is known for its reliability in such cases. The final Sandmeyer reaction is a robust and high-yielding transformation. This route may be preferable for researchers who prioritize predictability and have access to the necessary starting materials.

Route B is a more convergent approach that builds upon the pre-formed benzothiazole core. The success of this route is heavily dependent on the regioselectivity of the bromination and subsequent nitration steps. While direct C-H functionalization is an attractive modern strategy, achieving the desired regioselectivity on a complex heterocyclic system can be challenging and may require extensive optimization. However, if the regioselectivity can be controlled, this route could offer a more streamlined synthesis.

For research and early-stage drug development, Route A may offer a more reliable and faster path to obtaining the target molecule, as it relies on more predictable chemical transformations. For process development and large-scale synthesis, Route B could be more advantageous if the C-H functionalization steps can be optimized for high regioselectivity and yield, as it starts from a simpler, commercially available heterocycle.

Ultimately, the choice between these two routes will depend on the specific resources, expertise, and priorities of the research team. It is recommended to perform small-scale pilot reactions of the key challenging steps in each route to assess their feasibility and efficiency before committing to a larger-scale synthesis.

References

  • BenchChem. (2025).
  • PrepChem. (n.d.). Preparation of 2,5-dibromo-4-nitroaniline. Retrieved from [Link]

  • Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 70(4), 1508–1510.
  • Rajendra, M. A., et al. (2020). Palladium-Catalyzed Cyanation under Mild Conditions: A Case Study to Discover Appropriate Substrates among Halides and Pseudohalides. Synlett, 31(13), 1283-1288.
  • BenchChem. (2025).
  • Chikhale, R., et al. (2023). Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds. RSC Advances, 13(30), 21890-21925.
  • Weissman, S. A., Zewge, D., & Chen, C. (2005). Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. The Journal of Organic Chemistry, 70(4), 1508–1510.
  • Chemical Communications. (2021). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.
  • RSC Publishing. (2021). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 11(1), 1-21.
  • ResearchGate. (2026).
  • Ganguly, N. C., & De, P. (2018). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Indian Chemical Society, 95(11), 1341-1355.
  • Synthesis, Conformational Analysis and Evaluation of the 2-aryl-4-(4-bromo-2-hydroxyphenyl)benzo[10][11]thiazepines as Potential α-Glucosidase and/or α-Amylase Inhibitors. (2018). Molecules, 23(9), 2333.

  • ResearchGate. (2014).
  • Galli, C., & Gentili, P. (1995). Sandmeyer reactions. Part 6. A mechanistic investigation into the reduction and ligand transfer steps of Sandmeyer cyanation. Journal of the Chemical Society, Perkin Transactions 2, (7), 1135-1140.
  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

  • Chemsrc. (n.d.). 2,5-Dibromo-4-nitroaniline | CAS#:25462-68-4. Retrieved from [Link]

  • Nicewicz, D. A., & MacMillan, D. W. C. (2008). Direct C–H Cyanation of Arenes via Organic Photoredox Catalysis. Journal of the American Chemical Society, 130(51), 17290–17291.
  • Molecules. (2026). Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions.
  • Google Patents. (n.d.). CN101671266A - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.
  • Wiley Online Library. (2010). Arylthioureas with bromine or its equivalents gives no 'Hugerschoff' reaction product.
  • Google Patents. (n.d.). CN101240166B - Bromobenzothiazole-based luminescence reagent and preparation method thereof.
  • Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. (2025).
  • Synthesis of 2-Cyanobenzothiazoles via Pd-Catalyzed/Cu-Assisted C-H Functionalization/Intramolecular C-S Bond Formation from N-Arylcyanothioformamides. (2022). Molecules, 27(23), 8467.
  • Direct cyanation, hydrocyanation, dicyanation and cyanofunctionalization of alkynes. (2020). RSC Advances, 10(18), 10232-10244.
  • A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)
  • Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

  • SIOC Journals. (n.d.).
  • Wikipedia. (n.d.). Zinin reaction. Retrieved from [Link]

  • Journal of the Chemical Society (Resumed). (1965). 400. Electrophilic substitution in benzothiazole. Part II.
  • SciELO. (2022).
  • RSC Publishing. (2013).
  • OUCI. (n.d.).
  • Google Patents. (n.d.). CN101671266B - Synthetic method of 2,6-dibromo-4-nitroaniline diazosalt.
  • ACS Publications. (1997). Antitumor Benzothiazoles. 8. Synthesis, Metabolic Formation, and Biological Properties of the C- and N-Oxidation Products of Antitumor 2-(4-Aminophenyl)benzothiazoles.
  • NIH. (2023).
  • ResearchGate. (2025). Ni-Catalyzed Cyanation of (Hetero)
  • Semantic Scholar. (2020).
  • Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Deriv
  • BenchChem. (n.d.). Synthesis of 2-Amino-5-bromo-4-t-butylthiazole: A Detailed Protocol for Researchers.
  • Google Patents. (n.d.).
  • ResearchGate. (2025).

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.